6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

Core Science & Biosynthesis

Chemical Properties of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one: A Technical Guide

Executive Summary

6-Hydroxymethyl-4-methoxy-2H-pyran-2-one , commonly known as Opuntiol , is a naturally occurring

-pyrone derivative isolated principally from Opuntia dillenii (Cactaceae) and specific fungal strains like Penicillium. Structurally, it represents a highly functionalized 2-pyrone scaffold characterized by a planar lactone ring, an electron-donating methoxy group at the C4 position, and a reactive primary alcohol handle at C6.

For drug development professionals, this molecule serves as a versatile "chimeric" scaffold. It combines the pharmacophoric properties of the pyrone ring—known for COX/LOX inhibition and cytotoxicity against glioblastoma and oral carcinoma lines—with a modifiable hydroxymethyl tether ideal for prodrug design or conjugation chemistry. This guide details its physicochemical profile, synthetic accessibility, and reactivity patterns, providing a grounded reference for its application in medicinal chemistry.

Molecular Architecture & Physicochemical Profile[1][2]

The stability and reactivity of Opuntiol are dictated by the electronic push-pull system inherent to the 4-methoxy-2-pyrone core.

Structural Analysis

• Core System: The 2H-pyran-2-one ring is aromatic but retains significant diene character.

• Electronic Effects: The C4-methoxy group acts as a vinylogous ester, donating electron density into the ring system (specifically to C3 and C5), rendering the ring less electrophilic than unsubstituted pyrones but more susceptible to specific regioselective substitutions.

• C6-Hydroxymethyl: This group breaks the symmetry of the molecule and provides a primary alcohol for functionalization without disrupting the aromaticity of the pyrone ring.

Physicochemical Data Table

Property	Value / Description
IUPAC Name	6-(Hydroxymethyl)-4-methoxy-2H-pyran-2-one
Common Name	Opuntiol
CAS Number	2860-28-8
Molecular Formula	C H O
Molecular Weight	156.14 g/mol
Appearance	White amorphous powder or crystalline solid
Solubility	Soluble in polar organic solvents (DMSO, Methanol, Ethyl Acetate); sparingly soluble in water.[1]
UV	~280 nm (Characteristic of -pyrone chromophore)
H-Bond Donors/Acceptors	1 Donor (OH), 4 Acceptors (O)
Crystal System	Monoclinic, Space group P2 /c

Synthetic Pathways & Biogenesis

While Opuntiol can be isolated from natural sources, scalable access for drug discovery requires robust semi-synthetic or total synthetic routes.

Biosynthetic Origin

In nature, Opuntiol is derived from the polyketide pathway. Acetate units are condensed to form the pyrone ring, followed by post-cyclization methylation (SAM-dependent) and oxidation.

Laboratory Synthesis (Semi-Synthesis from TAL)

A reliable route utilizes Triacetic Acid Lactone (TAL) , a commercially available commodity chemical.

Step-by-Step Protocol:

• Starting Material: 4-Hydroxy-6-methyl-2-pyrone (TAL).

• O-Methylation (C4): Selective methylation of the C4-hydroxyl group using Dimethyl Sulfate (

  ) or Methyl Iodide ( ) and in acetone. This yields 4-methoxy-6-methyl-2-pyrone .[2][3]

• Allylic Oxidation (C6): The C6-methyl group is activated by the adjacent double bond. Oxidation using Selenium Dioxide (

  ) in refluxing dioxane or xylene selectively converts the methyl group to the hydroxymethyl group (Opuntiol) or the aldehyde (which can be reduced with ).

Figure 1: Semi-synthetic route from Triacetic Acid Lactone to Opuntiol.[4]

Chemical Reactivity & Functionalization

The chemical utility of Opuntiol lies in its three distinct reactive centers.

C6-Hydroxymethyl Reactivity (The "Handle")

The primary alcohol at C6 is the most accessible site for modification. It undergoes standard alcohol transformations without affecting the pyrone ring, provided conditions are not strongly basic (which opens the lactone).

• Esterification: Reacts with acid chlorides or anhydrides to form prodrug esters (e.g., 6-(acetyloxy)methyl derivatives).

• Etherification: Formation of benzyl or alkyl ethers to modulate lipophilicity.

• Halogenation: Conversion to 6-chloromethyl or 6-bromomethyl derivatives (using

  ) creates a potent electrophile for coupling with amines or thiols.

C4-Methoxy Stability & Substitution

The C4-methoxy group is a vinylogous ester.

• Hydrolysis: Under strong acidic conditions, it can hydrolyze back to the 4-hydroxy-2-pyrone tautomer.

• Nucleophilic Displacement: While relatively stable, the methoxy group can be displaced by strong nucleophiles (e.g., primary amines) to form 4-amino-2-pyrones (pyridone precursors), though this is less facile than in 4-chloropyrones.

Pyran-2-one Ring Reactivity

• Lactone Hydrolysis: The ring is susceptible to opening by strong bases (

  , ), forming the corresponding acyclic 5-hydroxy-3-methoxy-2-pentenoic acid salt. This reaction is reversible upon acidification.

• Diels-Alder Cycloaddition: The pyrone ring acts as a diene. With electron-poor dienophiles (e.g., maleic anhydride), it undergoes [4+2] cycloaddition followed by

  extrusion to yield benzene derivatives. The electron-donating methoxy group at C4 directs the regioselectivity of these additions.

Figure 2: Primary reactivity patterns of the Opuntiol scaffold.

Analytical Characterization

To validate the identity of synthesized or isolated Opuntiol, compare against these standard spectral markers.

NMR Spectroscopy (in )

• H NMR:
  • 3.85 ppm (s, 3H): -OCH (Methoxy group).
  • 4.50 ppm (s/d, 2H): -CH OH (Hydroxymethyl).
  • 5.50 ppm (d, 1H): H-3 (Alpha to carbonyl, shielded by resonance).
  • 6.10 ppm (d, 1H): H-5 (Vinyl proton).
• C NMR:

  • Distinct carbonyl signal at

    ~165-170 ppm.

  • Methoxy carbon at

    ~56 ppm.

  • Hydroxymethyl carbon at

    ~60-62 ppm.

Mass Spectrometry

• ESI-MS: Observe

  peak at m/z 157.1.

• Fragmentation: Loss of

  (M-44) is common for pyrones, alongside loss of the methoxy group (M-31).

Experimental Protocol: Acetylation of Opuntiol

Context: This protocol describes the conversion of Opuntiol to its acetate derivative, a common method to confirm structure and improve lipophilicity for biological assays.

• Preparation: Dissolve Opuntiol (100 mg, 0.64 mmol) in anhydrous Pyridine (2 mL) in a flame-dried round-bottom flask under Nitrogen.

• Addition: Cool to 0°C. Add Acetic Anhydride (0.1 mL, 1.0 mmol) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (SiO

  , 50% EtOAc/Hexane).[5]

• Workup: Quench with ice water (10 mL). Extract with Ethyl Acetate (3 x 10 mL). Wash combined organics with 1M HCl (to remove pyridine), saturated

  , and brine.

• Purification: Dry over

  , concentrate in vacuo. Purify via column chromatography to yield 6-(acetyloxy)methyl-4-methoxy-2H-pyran-2-one .

References

• Shahzadi, T. et al. (2013).[6] Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol). Journal of the Chemical Society of Pakistan.[6]

• Siddiqui, F. et al. (2016). Opuntia dillenii cladode: Opuntiol and opuntioside attenuated cytokines and eicosanoids mediated inflammation.[7] Journal of Ethnopharmacology.[7]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 10034839, Opuntiol.

• Fairlamb, I. J. S. et al. (2003). Palladium-catalysed alkynylations of 2-pyrone (pyran-2-one) halides.[5] Synthesis.[8][4][5][9]

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The Pyran-2-one Scaffold in Modern Pharmacotherapy: From Synthetic Versatility to Clinical Efficacy

Executive Summary: The Privileged Scaffold Status

The 2H-pyran-2-one (α-pyrone) ring system represents a "privileged scaffold" in medicinal chemistry—a molecular framework capable of providing ligands for diverse receptors. Unlike its isomer γ-pyrone (found in flavonoids), the α-pyrone moiety possesses a unique electronic signature characterized by a cisoid diene system and a lactone functionality. This structure allows it to act as a Michael acceptor, a covalent modifier of serine proteases, and a versatile platform for diversity-oriented synthesis (DOS).

This technical guide dissects the pharmacological utility of pyran-2-ones, moving beyond basic literature reviews to analyze the causality of their bioactivity, particularly in oncology and virology.

Chemical Architecture & Synthetic Accessibility

The utility of pyran-2-ones stems from their dense functionalization potential.[1] The ring contains multiple reactive centers:

• C3/C5: Nucleophilic attack susceptibility (Michael addition).

• C2: Carbonyl oxygen (Hydrogen bond acceptor).

• C4/C6: Sites for lipophilic extension to improve membrane permeability.

Validated Synthetic Protocol: One-Pot Green Synthesis

Modern drug discovery prioritizes "Green Chemistry" for library generation. The following protocol utilizes a Knoevenagel-Michael-Cyclization cascade, validated for high yields and atom economy.

Methodology: This protocol synthesizes functionalized pyran-2-ones via the condensation of aldehydes, malononitrile, and 1,3-dicarbonyls (e.g., 4-hydroxy-6-methyl-2H-pyran-2-one).[2]

• Reagents: Aryl aldehyde (1.0 eq), Malononitrile (1.0 eq), 4-hydroxy-6-methyl-2H-pyran-2-one (1.0 eq).

• Catalyst/Solvent: 10 mol% L-proline (organocatalyst) in water or ethanol/water (1:1).

• Procedure:

  • Combine reagents in a round-bottom flask.

  • Reflux at 80°C for 2–4 hours.

  • Monitor: Thin Layer Chromatography (TLC) using Ethyl Acetate:Hexane (3:7). Look for the disappearance of the aldehyde spot.

• Work-up (Self-Validating Step):

  • Cool the mixture to room temperature.

  • The product typically precipitates out. Filter the solid.[3]

  • Wash with ice-cold ethanol (removes unreacted starting material).

  • Recrystallize from ethanol/DMF.

• Yield: Typically 85–95%.

Synthetic Workflow Visualization

Figure 1: Step-wise mechanism of the One-Pot Knoevenagel-Michael-Cyclization cascade for pyran-2-one synthesis.

Pharmacological Deep Dive

Anticancer Activity: The p53-Ras/Raf/ERK Axis

Recent studies indicate that pyran-2-one derivatives do not merely act as general cytotoxins but specifically modulate signal transduction.

• Mechanism: Specific derivatives (e.g., from Croton crassifolius) have been shown to upregulate p53 expression.

• Causality: High p53 levels suppress the Ras/Raf/ERK signaling pathway. Since this pathway is responsible for cell proliferation, its suppression leads to cell cycle arrest (specifically at the G2/M phase) and subsequent apoptosis.

• Cytoskeletal Impact: Secondary mechanisms include the disruption of actin polymerization, inhibiting the migration and metastasis of HeLa and MCF-7 cells.

Antiviral Activity: HIV Protease Inhibition

The pyran-2-one scaffold has been pivotal in the design of non-peptidic HIV protease inhibitors (PIs).[4]

• Structural Water Displacement: A critical failure mode of early PIs was mutation of the enzyme active site. Pyran-2-one derivatives (structurally related to Tipranavir) are designed to displace a specific structural water molecule (Water-301) that bridges the inhibitor and the enzyme "flaps."[4]

• Binding Mode: The enol moiety of the pyran-2-one ring forms direct hydrogen bonds with Asp125 and Asp25 residues in the protease active site.[4] This direct binding, independent of the bridging water, makes the drug more resilient to viral mutations.

Mechanism of Action Diagram

Figure 2: Dual mechanistic pathways: Anticancer (p53 modulation) and Antiviral (Protease active site binding).

Structure-Activity Relationship (SAR)[5][6]

For drug developers, the pyran-2-one ring is a template.[1] Modifications at specific positions yield predictable shifts in bioactivity.

Position	Chemical Function	Biological Impact
C3	Electrophilic Center	Crucial for Potency. Introduction of electron-withdrawing groups (CN, NO2) enhances Michael acceptor capability, increasing cytotoxicity against tumor cells.
C4	Nucleophilic Substitution	Target Specificity. Substitution with 4-hydroxy or 4-methoxy groups often improves binding affinity to HIV protease or antimicrobial targets.
C6	Lipophilic Extension	Bioavailability. Attaching phenyl, styryl, or long alkyl chains here improves logP, allowing the molecule to penetrate cell membranes (e.g., entering hepatocytes).
Ring N	(If fused/modified)	Fusing the pyran ring with nitrogen heterocycles (pyranopyrazoles) significantly broadens the spectrum to include antimicrobial and anti-inflammatory activity.

SAR Visualization

Figure 3: Strategic derivatization sites on the pyran-2-one scaffold for optimizing pharmacological properties.

Experimental Validation Protocol: MTT Cytotoxicity Assay

To validate the anticancer potential of synthesized derivatives, the MTT assay is the industry standard. It relies on the reduction of tetrazolium dye by NAD(P)H-dependent cellular oxidoreductase enzymes (active only in viable cells).

Protocol:

• Seeding: Seed cancer cells (e.g., HeLa, HepG2) in 96-well plates at

  cells/well. Incubate for 24h at 37°C/5% CO2.

• Treatment: Add pyran-2-one derivatives at graded concentrations (e.g., 0.1, 1, 10, 50, 100

  M). Include DMSO control (0.1%) and Positive Control (e.g., Doxorubicin).

• Incubation: Incubate for 48 hours.

• Dye Addition: Add 20

  L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Purple formazan crystals should form in viable cells.

• Solubilization: Remove media carefully. Add 150

  L DMSO to dissolve crystals.

• Measurement: Read absorbance at 570 nm using a microplate reader.

• Calculation:

  Calculate IC50 using non-linear regression.

References

• BenchChem. (2025).[3][5] Application Notes and Protocols for the One-Pot Synthesis of Functionalized 2H-Pyran-2-ones. Retrieved from 3

• Huang, Y., et al. (2018). Pyran-2-one derivatives from Croton crassifolius as potent apoptosis inducers in HepG2 cells via p53-mediated Ras/Raf/ERK pathway.[6] Bioorganic Chemistry. Retrieved from 6

• Romines, K. R., et al. (1996). Structure-activity studies of pyran-2-one inhibitors of HIV-1 protease. PubMed. Retrieved from 4

• Kranjc, K., & Kočevar, M. (2014).[7] Green Chemistry Starting from 2H-Pyran-2-one Derivatives. Current Green Chemistry. Retrieved from 7

• Zhang, J., et al. (2015). Synthesis, antitumor activity, and mechanism of action of 6-acrylic phenethyl ester-2-pyranone derivatives. PubMed. Retrieved from 8

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• 4. Nonpeptidic potent HIV-1 protease inhibitors: (4-hydroxy-6-phenyl-2-oxo-2H- pyran-3-yl)thiomethanes that span P1-P2' subsites in a unique mode of active site binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Pyran-2-one derivatives from Croton crassifolius as potent apoptosis inducers in HepG2 cells via p53-mediated Ras/Raf/ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Synthesis, antitumor activity, and mechanism of action of 6-acrylic phenethyl ester-2-pyranone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Opuntiol & The Alpha-Pyrone Scaffold: A Technical Deep Dive

Executive Summary

This technical guide provides a comprehensive analysis of Opuntiol (6-hydroxymethyl-4-methoxy-2H-pyran-2-one) , a bioactive alpha-pyrone isolated from Opuntia species. While traditionally utilized in folk medicine for inflammation, recent pharmacological assays have positioned Opuntiol as a potent scaffold for oncological intervention, specifically in glioblastoma (GBM) and oral carcinoma. This document details its chemical architecture, polyketide-based biosynthesis, isolation protocols, total synthesis strategies, and molecular mechanisms of action.

Chemical Architecture & Classification

Opuntiol belongs to the alpha-pyrone (2H-pyran-2-one) class of unsaturated lactones. Its structural integrity is defined by a planar six-membered ring system stabilized by extensive intermolecular hydrogen bonding.

• IUPAC Name: 6-(hydroxymethyl)-4-methoxy-2H-pyran-2-one[1]

• Molecular Formula: C

  H O [2]

• Molecular Weight: 156.14 g/mol [1]

• Key Functional Groups:

  • C-2 Carbonyl: Lactone functionality, susceptible to nucleophilic attack.

  • C-4 Methoxy: Electron-donating group, critical for electronic distribution.

  • C-6 Hydroxymethyl: Polar side chain, essential for solubility and receptor binding.

Biosynthetic Logic: The Polyketide Assembly

Nature synthesizes alpha-pyrones via the polyketide pathway , utilizing Type III Polyketide Synthases (PKS). Unlike fatty acid synthesis, the growing carbon chain is not fully reduced, leaving reactive carbonyls that cyclize to form the pyrone ring.

Biosynthetic Pathway Diagram

The following diagram illustrates the theoretical biosynthesis of Opuntiol, originating from Acetyl-CoA and Malonyl-CoA units, followed by cyclization and post-PKS modification (O-methylation).

Figure 1: Proposed biosynthetic pathway of Opuntiol via Type III PKS-mediated assembly of acetate units.

Isolation & Extraction Protocol

High-purity isolation from Opuntia cladodes requires a polarity-guided fractionation to separate Opuntiol from abundant polysaccharides and mucilage.

Protocol: Methanolic Extraction & Fractionation

• Raw Material Prep: Shade-dry Opuntia dillenii or ficus-indica cladodes and pulverize to a fine mesh (40–60 mesh).

• Primary Extraction: Macerate powder in Methanol (MeOH) (1:5 w/v) for 7 days at room temperature. Filter and concentrate in vacuo.

• Liquid-Liquid Partitioning:

  • Suspend residue in distilled water.[2]

  • Step A: Wash with n-Hexane (removes lipids/chlorophyll). Discard hexane layer.

  • Step B: Extract aqueous layer with Chloroform (CHCl

    ) . Collect organic layer.[3][4]

  • Step C: Extract remaining aqueous layer with Ethyl Acetate (EtOAc) .

• Purification:

  • Combine CHCl

    and EtOAc fractions.

  • Subject to Vacuum Liquid Chromatography (VLC) on silica gel.

  • Elution Gradient: Hexane

    CHCl MeOH.

  • Crystallization: Opuntiol typically elutes in CHCl

    :MeOH (98:2) fractions.[5][6] Recrystallize from MeOH to yield colorless crystals.

Synthetic Strategies: The Chemist's Approach

Total synthesis allows for structural modification and SAR (Structure-Activity Relationship) exploration.

Retrosynthetic Analysis

The pyrone core can be deconstructed into a

-keto ester and an alkyne or derived from the functionalization of Triacetic Acid Lactone (TAL) .

Proposed Route: Modification of Triacetic Acid Lactone (TAL)

TAL is a commercially available precursor that maps perfectly to the Opuntiol skeleton.

• Methylation: Selective O-methylation of TAL at C-4 using dimethyl sulfate (

  ) and yields 4-methoxy-6-methyl-2-pyrone .

• Side-Chain Oxidation: The C-6 methyl group is activated. Selenium dioxide (

  ) oxidation in dioxane/water selectively oxidizes the allylic methyl group to the 6-hydroxymethyl functionality.

  • Note: Protection of the C-4 methoxy is usually not required due to its stability under these conditions.

Pharmacological Profile

Opuntiol exhibits a dual-action mechanism: cytotoxicity against cancer cells and cytoprotection (antioxidant) in normal cells .

Table 1: Bioactivity Summary

Target / Cell Line	Activity Type	Metric (IC / Dose)	Outcome
U87 (Glioblastoma)	Cytotoxicity	IC 357 µM	Apoptosis via Caspase-3 upregulation
KB (Oral Carcinoma)	Cytotoxicity	IC 30 µM	ROS generation, MMP loss
NIH-3T3 (Fibroblasts)	Cytoprotection	5–20 mM (Pre-treatment)	Prevents UVA-induced DNA damage
COX/LOX Enzymes	Anti-inflammatory	IC 19 µM (LTB4)	Dual inhibition of arachidonic acid pathways

Mechanism of Action: Apoptosis Induction

In cancer cells (KB, U87), Opuntiol triggers the intrinsic apoptotic pathway. It acts as a pro-oxidant in the tumor microenvironment, generating Reactive Oxygen Species (ROS) that destabilize the Mitochondrial Membrane Potential (MMP).

Figure 2: Signaling cascade of Opuntiol-induced apoptosis in carcinoma cells.

Structure-Activity Relationship (SAR)

The biological efficacy of Opuntiol is tightly governed by its substitution pattern on the pyrone ring.

• C-4 Methoxy Group: Essential for electronic donation into the pyrone ring. Demethylation to the free hydroxyl (4-OH) often reduces lipophilicity and alters receptor binding.

• C-6 Hydroxymethyl Group: The "warhead" for solubility and hydrogen bonding.

  • Modification: Acylation of the -CH

    OH group (e.g., forming esters) generally increases cytotoxicity by improving cellular uptake, acting as a prodrug.

  • Oxidation:[7] Oxidation to the carboxylic acid (6-COOH) drastically reduces activity due to ionization at physiological pH.

• C-3/C-5 Positions: Unsubstituted positions are critical for the planarity of the molecule. Introducing bulky groups here creates steric hindrance that disrupts interaction with enzymes like COX-2.

References

• Siddiqui, F. et al. (2016). Isolation and structure determination of Opuntiol from Opuntia dillenii. Journal of the Chemical Society of Pakistan . 8[3][4][9][10]

• Veeramani, K. et al. (2019).[11] Isolation and characterization of opuntiol from Opuntia Ficus indica (L. Mill) and its antiproliferative effect in KB oral carcinoma cells. Natural Product Research . Link

• Waseem, M. et al. (2020). Opuntiol Inhibits Growth and Induces Apoptosis in Human Glioblastoma Cells by Upregulating Active Caspase 3 Expression.[12][11] Pakistan Journal of Zoology . Link

• Karthik, R. et al. (2019). Preventive Effect of Opuntiol, Isolated from Opuntia ficus indica, Against UVA Radiation-Induced Oxidative Damages. International Journal of Nutrition, Pharmacology, Neurological Diseases . Link

• Morgan, L.R. et al. (2023). Biosynthesis-Guided Discovery and Engineering of α-Pyrone Natural Products from Type I Polyketide Synthases. ACS Chemical Biology .[13] Link

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• 6. EP3045466B1 - (2s,3r,4s,5s,6r)-2-[4-chloro-3-(4-ethoxy-benzyl)-phenyl]-6-hydroxymethyl-2-methoxy-tetrahydro-pyran-3,4,5-triol propylene glycol solvat als sgt2 inhibitor zur behandlung von diabetes - Google Patents [patents.google.com]
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The Cytotoxic Potential of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one: A Research Framework

An In-depth Technical Guide

Foreword: Navigating the Research Frontier

As scientists and drug development professionals, our work often begins at the edge of the known, seeking to characterize novel compounds for their therapeutic potential. This guide addresses 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one, a naturally occurring α-pyrone also known as opuntiol.[1][2] A comprehensive review of current scientific literature reveals a notable scarcity of direct research into the specific cytotoxic effects of this compound against cancer cell lines.

This document, therefore, is structured not as a retrospective summary of established data, but as a forward-looking technical guide for the researcher poised to investigate this very topic. We will ground our exploration in the established biological activities of the broader α-pyrone class of compounds, many of which exhibit significant cytotoxic and antineoplastic properties.[3][4][5] By synthesizing field-proven methodologies with insights from structurally related molecules, this guide offers a robust framework for the systematic evaluation of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one as a potential cytotoxic agent.

Our narrative will explain the causality behind experimental choices, provide self-validating protocols, and furnish the authoritative grounding necessary to embark on this research with confidence and scientific rigor.

Introduction to 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol)

1.1 Natural Occurrence and Chemical Properties

6-Hydroxymethyl-4-methoxy-2H-pyran-2-one, or opuntiol, is a polyketide that has been isolated from natural sources, most notably the plant Opuntia dillenii Haw of the Cactaceae family.[2][6] Its structure features a 2H-pyran-2-one core, a common motif in a variety of natural products known for a wide spectrum of biological activities.[5]

• Molecular Formula: C₇H₈O₄[6][7]

• Molecular Weight: 156.14 g/mol [7]

• Structure: The molecule is nearly planar and its crystal structure is stabilized by intermolecular hydrogen bonds.[6]

While phytochemical investigations have identified opuntiol among many other constituents, its specific bioactivities, particularly in oncology, remain largely unexplored.[6] However, the synthesis of various O-substituted derivatives has been reported, with these new molecules being screened for inhibitory activity against enzymes like acetylcholinesterase and butyrylcholinesterase, demonstrating the tractability of the core structure for chemical modification.[1]

The Precedent: Cytotoxicity of Structurally Related α-Pyrones

The 2-pyrone subunit is a privileged scaffold found in numerous natural products with potent biological effects.[5] Extensive research into α-pyrones derived from fungal sources, particularly endophytic Penicillium species, has established their potential as antineoplastic agents.[3][4][8][9] These findings provide a strong rationale for investigating the cytotoxic potential of opuntiol.

Summary of Cytotoxic Activity in Fungal α-Pyrones

The following table summarizes the cytotoxic activities of several α-pyrone derivatives, providing a valuable reference for selecting appropriate cancer cell lines and anticipating effective concentration ranges in future studies of opuntiol.

Compound Class/Name	Source Organism	Target Cancer Cell Lines	Reported IC₅₀ Values (µg/mL)	Reference
Peniapyrones A, C, F, H, I	Penicillium brefeldianum	AsPC-1 (Pancreatic)	Not specified, but showed inhibition	[3]
Peniapyrones A, C, E-I	Penicillium brefeldianum	MCF-7 (Breast)	Not specified, but showed activity	[3]
Trichodermic Acid (4)	Penicillium ochrochloronthe	A549 (Lung), LN229 (Glioblastoma), MGC (Gastric), LOVO (Colon), MDA231 (Breast)	51.45, 23.43, 39.16, 46.97, 42.85	[4]
Penpolonin B (3)	Penicillium polonicum	Hep-2 (Laryngeal), TU212 (Laryngeal)	31.6, 45.1	[8][9]
Neovasinin (7)	Penicillium polonicum	Hep-2 (Laryngeal), TU212 (Laryngeal)	36.3, 38.2	[8][9]
Penpolonin C (4)	Penicillium polonicum	Hep-2 (Laryngeal), TU212 (Laryngeal)	69.2, 68.7 (Weak)	[8][9]

Expert Insight: The data from related compounds suggest that human pancreatic, breast, lung, and laryngeal cancer cell lines are responsive to α-pyrone-based molecules. Therefore, a primary screening panel for opuntiol should ideally include representative cell lines from these tissues, such as AsPC-1, MCF-7, A549, and HepG2. The moderate IC₅₀ values (typically in the 20-50 µg/mL range) suggest that initial screening concentrations for opuntiol could span from 1 to 100 µg/mL.

Proposed Experimental Framework for Cytotoxicity Assessment

This section outlines a logical, step-by-step workflow for characterizing the cytotoxic effects of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one.

General Experimental Workflow

The investigation into a novel compound's cytotoxicity follows a hierarchical progression from broad viability screening to detailed mechanistic studies. This ensures a resource-efficient and scientifically sound approach.

Caption: A hierarchical workflow for evaluating the cytotoxic effects of a novel compound.

Core Experimental Protocols

The following protocols are foundational for the investigation of opuntiol's cytotoxic effects. They are described to ensure reproducibility and self-validation through the inclusion of appropriate controls.

Protocol: Cell Viability Assessment via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.[10]

Principle: NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium dye MTT to its insoluble purple formazan, which can be quantified spectrophotometrically.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5×10³ to 1×10⁴ cells/well in 100 µL of complete culture medium. Incubate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.[11]

• Compound Treatment: Prepare serial dilutions of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one in culture medium from a concentrated DMSO stock. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced toxicity. Replace the medium in each well with 100 µL of the medium containing the desired compound concentrations. Include "vehicle control" (medium with DMSO) and "untreated control" wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours, depending on the desired experimental endpoint.[12]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[11]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.[13]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.[11]

Protocol: Detection of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) to detect these cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, thus it stains late apoptotic and necrotic cells.[14]

Step-by-Step Methodology:

• Cell Treatment: Seed cells in a 6-well plate and treat with opuntiol at its IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • FITC-/PI-: Live cells

  • FITC+/PI-: Early apoptotic cells

  • FITC+/PI+: Late apoptotic/necrotic cells

  • FITC-/PI+: Necrotic cells

Hypothesized Mechanism of Action: Induction of Apoptosis

Based on the mechanisms reported for other cytotoxic natural products, a plausible hypothesis is that opuntiol induces apoptosis through the intrinsic (mitochondrial) pathway.[14][15][16] This pathway involves the regulation of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase activation.[16]

Caption: A hypothesized intrinsic apoptosis pathway potentially induced by opuntiol.

Mechanistic Validation via Western Blot:

To validate this hypothetical pathway, Western blot analysis should be performed on lysates from cells treated with opuntiol. Key proteins to probe include:

• Apoptosis Regulators: Bcl-2, Bax

• Executioner Caspases: Cleaved Caspase-3, Cleaved PARP

An increase in the Bax/Bcl-2 ratio, along with increased levels of cleaved caspase-3 and cleaved PARP, would provide strong evidence for the induction of apoptosis via the mitochondrial pathway.[16][17]

Conclusion and Future Directions

While direct evidence for the cytotoxic effects of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one is currently lacking, the substantial body of research on related α-pyrone natural products provides a compelling rationale for its investigation. The experimental framework detailed in this guide—progressing from broad viability screening to specific mechanistic studies—offers a clear and scientifically rigorous path forward.

Future research should focus on executing this workflow, beginning with a multi-line screen to determine the IC₅₀ values of opuntiol. Positive results should be followed by apoptosis and cell cycle analyses to understand the cellular fate. Ultimately, deep mechanistic studies, potentially expanding beyond apoptosis to investigate effects on other cellular processes like autophagy or cell migration, will be crucial to fully characterize the antineoplastic potential of this compound. The synthesis of more potent derivatives based on the opuntiol scaffold also represents a promising avenue for drug discovery.[1]

References

• Bai, Y., Yi, P., Li, F., Pan, H. Q., Xiang, R., Wang, W., & Gao, H. (2024). Peniapyrones A-I, Cytotoxic Tricyclic-Fused α-Pyrone Derivatives from an Endophytic Penicillium brefeldianum F4a. Journal of Natural Products. [Link]

• Shahzadi, T., Akhtar, M., Rehman, A., Riaz, T., & Ashraf, M. (2013). Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol). Journal of the Chemical Society of Pakistan, 35(2). [Link]

• Liu, Y., Chen, Y., Liu, S., Zhang, Y., Chen, J., Mei, R., & Wang, J. (2019). Three new α-pyrone derivatives from the plant endophytic fungus Penicillium ochrochloronthe and their antibacterial, antifungal, and cytotoxic activities. Journal of Asian Natural Products Research, 21(9), 851-858. [Link]

• Shahzadi, T., Akhtar, M., Rehman, A., Riaz, T., & Ashraf, M. (2013). Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol). ResearchGate. [Link]

• Yang, X., Chen, Y., Liu, S., Zhang, Y., Chen, J., Mei, R., & Wang, J. (2021). Penpolonin A-E, cytotoxic α-pyrone derivatives from Penicillium polonicum. ResearchGate. [Link]

• Yang, X., Chen, Y., Liu, S., Zhang, Y., Chen, J., Mei, R., & Wang, J. (2021). Penpolonin A-E, cytotoxic α-pyrone derivatives from Penicillium polonicum. Bioorganic & Medicinal Chemistry Letters. [Link]

• O'Brien, E., Browne, H., Casey, O., & McCarthy, M. (2004). 2-pyrones possessing antimicrobial and cytotoxic activities. Journal of Medicinal Chemistry, 47(17), 4345-4352. [Link]

• Kim, S. H., Lee, S. Y., Kim, J., & Ahn, B. Z. (2005). Reactive oxygen species-mediated induction of apoptosis by a plant alkaloid 6-methoxydihydrosanguinarine in HepG2 cells. Biochemical Pharmacology, 70(2), 235-243. [Link]

• Ahmad, V. U., Liaquat, K., & Khan, A. (2010). 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol). Acta Crystallographica Section E: Structure Reports Online, 66(Pt 2), o199. [Link]

• Ali, A., Wani, S. U. D., Mir, M. A., & Akbar, S. (2015). 3-cinnamoyl-4-hydroxy-6-methyl-2H-pyran-2-one (CHP) inhibits human ovarian cell proliferation by inducing apoptosis. International Journal of Clinical and Experimental Pathology, 8(1), 155-163. [Link]

• Al-Dhfyan, A., & Al-Dasim, F. M. (2017). Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation in liver and breast cancer cells. Oncology Letters, 14(6), 8077-8082. [Link]

• Lin, C. C., Chen, Y. L., Lin, J. C., & Chen, Y. Y. (2021). Antileukemic Natural Product Induced Both Apoptotic and Pyroptotic Programmed Cell Death and Differentiation Effect. Molecules, 26(20), 6296. [Link]

• Shahzadi, T., Abbasi, M. A., Rehman, A. U., Riaz, T., & Ashraf, M. (2013). Synthesis of some O-substituted derivatives of natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol). Journal of Chemical Society of Pakistan. [Link]

• Singhal, S. S., Singhal, J., & Awasthi, S. (2021). Anticancer Activity of Ω-6 Fatty Acids through Increased 4-HNE in Breast Cancer Cells. Cancers, 14(1), 2. [Link]

• Wang, C. H., Chen, Y. C., & Hsieh, S. C. (2019). The Effects of 2′,4′-Dihydroxy-6′-methoxy-3′,5′- dimethylchalcone from Cleistocalyx operculatus Buds on Human Pancreatic Cancer Cell Lines. Molecules, 24(14), 2568. [Link]

• Jovita, J., & Ramachandran, K. (2013). A study on the cytotoxic effect of certain organic crystals by MTT assay method. Journal of Chemical and Pharmaceutical Research, 5(12), 608-614. [Link]

• Chen, Y. J., Chen, Y. H., & Tzen, J. T. C. (2026). Pyran-annulated derivatives synthesized via multi-component reactions as multi-target agents with anti-inflammatory, anti-melanogenesis, and anti-cancer activities. Journal of King Saud University - Science. [Link]

Sources

• 1. Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol) (Journal Article) | ETDEWEB [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. Peniapyrones A-I, Cytotoxic Tricyclic-Fused α-Pyrone Derivatives from an Endophytic Penicillium brefeldianum F4a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Three new α-pyrone derivatives from the plant endophytic fungus Penicillium ochrochloronthe and their antibacterial, antifungal, and cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-pyrones possessing antimicrobial and cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 6-Hydroxy­methyl-4-meth­oxy-2H-pyran-2-one (Opuntiol) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. researchgate.net [researchgate.net]
• 9. Penpolonin A-E, cytotoxic α-pyrone derivatives from Penicillium polonicum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jocpr.com [jocpr.com]
• 11. Pyran-annulated derivatives synthesized via multi-component reactions as multi-target agents with anti-inflammatory, anti-melanogenesis, and anti-cancer activities - Journal of King Saud University - Science [jksus.org]
• 12. Anticancer Activity of Ω-6 Fatty Acids through Increased 4-HNE in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. 3-cinnamoyl-4-hydroxy-6-methyl-2H-pyran-2-one (CHP) inhibits human ovarian cell proliferation by inducing apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Reactive oxygen species-mediated induction of apoptosis by a plant alkaloid 6-methoxydihydrosanguinarine in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation in liver and breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Antimicrobial Profiling of 4-Methoxy-2H-pyran-2-one Derivatives

Document Control:

• Subject: Synthesis, Efficacy, and Mechanism of Action for 4-Methoxy-2-pyrone Scaffolds

• Context: Drug Discovery & Medicinal Chemistry

Part 1: Executive Technical Summary

The 2H-pyran-2-one (α-pyrone) ring system represents a "privileged scaffold" in medicinal chemistry, capable of diverse biological interactions. While the 4-hydroxy tautomers (e.g., triacetic acid lactone) are common metabolic intermediates, their 4-methoxy derivatives exhibit distinct physicochemical properties—specifically increased lipophilicity and membrane permeability—that enhance antimicrobial efficacy.

This guide focuses on two primary classes of 4-methoxy-2H-pyran-2-one derivatives:

• Styrylpyrones (e.g., Yangonin analogs): Characterized by extended conjugation at the C-6 position, showing potent activity against Gram-positive bacteria and Mycobacteria.

• Alkoxy-pyrones: Characterized by lipophilic chain elongation at C-4, acting as quorum sensing (QS) inhibitors in Gram-negative pathogens like Pseudomonas aeruginosa.

Part 2: Chemical Basis & Synthetic Pathways[1][2][3]

The Scaffold Rationale

The 4-methoxy group acts as a hydrogen bond acceptor but, unlike the 4-hydroxy parent, cannot donate hydrogen bonds. This "capping" of the polar hydroxyl group significantly increases the logP value, facilitating passive transport across the bacterial cell wall.

Synthesis Protocol: Methylation and Functionalization

The synthesis generally proceeds via the methylation of 4-hydroxy-6-methyl-2-pyrone, followed by aldol condensation to extend the carbon skeleton at the C-6 position.

Core Synthesis Workflow:

• Precursor: 4-hydroxy-6-methyl-2H-pyran-2-one (Triacetic acid lactone).

• O-Methylation: Reaction with methyl iodide (MeI) or dimethyl sulfate (DMS) to lock the 4-methoxy tautomer.

• C-6 Extension: Knoevenagel or Aldol condensation with aromatic aldehydes to generate styrylpyrones.

Visualization: Synthetic Pathway

Figure 1: Convergent synthesis of antimicrobial styrylpyrones from triacetic acid lactone precursors.

Detailed Protocol: Synthesis of 4-Methoxy-6-methyl-2H-pyran-2-one

Validation: This protocol is adapted from biomonitored synthesis studies [2].

• Reagents: 4-hydroxy-6-methyl-2H-pyran-2-one (1.0 eq), Potassium Carbonate (

  , 3.0 eq), Methyl Iodide (MeI, 1.5 eq), Acetone or DMF (Solvent).

• Procedure:

  • Dissolve 4-hydroxy-6-methyl-2H-pyran-2-one in anhydrous acetone.

  • Add anhydrous

    and stir for 15 minutes at room temperature.

  • Add MeI dropwise.[1]

  • Reflux at 58°C for 3–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

  • Critical Step: The reaction must be anhydrous to prevent hydrolysis.

• Work-up: Filter off inorganic salts. Evaporate solvent.[1] Recrystallize from ethanol.

• Yield Expectation: 75–85%.

• Characterization:

  NMR should show a singlet at 3.8–3.9 ppm (methoxy group) and disappearance of the broad -OH peak.

Part 3: Antimicrobial Efficacy Data[4][5][8]

The antimicrobial spectrum of these derivatives is structure-dependent. Styryl derivatives target cell viability, while simple alkoxy derivatives often target virulence factors (biofilm).

Quantitative Activity Profile (MIC Values)

The following table summarizes Minimum Inhibitory Concentrations (MIC) derived from comparative studies of styrylpyrones and their precursors [2, 4].

Compound Class	Derivative Type	Target Organism	MIC ( g/mL)	Activity Level
Precursor	4-hydroxy-6-methyl-2-pyrone	S. aureus	>1000	Inactive
Intermediate	4-methoxy-6-methyl-2-pyrone	C. albicans	625	Weak/Moderate
Styrylpyrone	4-methoxy-6-(4-fluorostyryl)	S. aureus	31.25	Strong
Styrylpyrone	4-methoxy-6-(4-chlorostyryl)	M. tuberculosis	12.5	Strong
Prenylated	4-(3-methylbut-2-enoxy)	E. coli	250	Moderate

Key Insight: The conversion of the 4-OH to 4-OMe, combined with the addition of a lipophilic aromatic tail at C-6 (Styryl), improves potency against Gram-positive bacteria by orders of magnitude.

Part 4: Mechanism of Action (MOA)

Understanding how these molecules work is vital for resistance mitigation.

MOA 1: Membrane Depolarization (Gram-Positive)

For styrylpyrones, the mechanism mimics cationic peptides. The hydrophobic styryl tail inserts into the lipid bilayer, while the polar pyrone head group interacts with the phosphate heads. This disrupts membrane potential (

), leading to leakage of intracellular ions ( ) and cell death.

MOA 2: Quorum Sensing Inhibition (Gram-Negative)

In Pseudomonas aeruginosa, 4-methoxy and 4-alkoxy derivatives function as antagonists to N-acyl homoserine lactones (AHLs). They bind to the LasR receptor but fail to activate it, effectively silencing the gene expression required for biofilm formation [3].

Visualization: Dual Mechanism Pathway

Figure 2: Divergent mechanisms of action based on bacterial cell wall structure and target availability.

Part 5: Validated Experimental Protocols

Protocol: Microbroth Dilution Assay (MIC Determination)

Standard: CLSI M07-A10 Guidelines

• Inoculum Preparation:

  • Culture bacteria (S. aureus ATCC 25923) in Mueller-Hinton Broth (MHB) to mid-log phase.

  • Adjust turbidity to 0.5 McFarland standard (

    CFU/mL).

  • Dilute 1:100 in MHB.

• Compound Preparation:

  • Dissolve 4-methoxy-2-pyrone derivative in DMSO (Stock: 10 mg/mL).

  • Note: Final DMSO concentration in the well must be <1% to avoid solvent toxicity.

• Plate Setup:

  • Use 96-well round-bottom plates.

  • Add 100

    L of MHB to all wells.

  • Perform serial 2-fold dilutions of the test compound (Range: 512

    g/mL to 0.5 g/mL).

  • Add 100

    L of bacterial inoculum to each well.

• Controls:

  • Positive Control: Ciprofloxacin or Vancomycin.

  • Negative Control: Sterile MHB + DMSO.

  • Growth Control: Bacteria + DMSO (no drug).

• Incubation: 37°C for 18–24 hours.

• Readout: Visual inspection for turbidity or absorbance at 600 nm (

  ). The MIC is the lowest concentration showing no visible growth.[2]

Protocol: Biofilm Inhibition Assay

Critical for evaluating Quorum Sensing inhibition [3].

• Culture: P. aeruginosa PAO1 in Luria-Bertani (LB) broth.

• Incubation: Incubate bacteria with the test compound (at sub-MIC concentrations, e.g., 10

  M) in 96-well polystyrene plates for 24 hours at 37°C (static).

• Staining:

  • Discard planktonic cells by washing 3x with phosphate-buffered saline (PBS).

  • Stain adherent biomass with 0.1% Crystal Violet for 15 minutes.

  • Wash 3x with water.

• Quantification:

  • Solubilize the dye with 30% acetic acid or 95% ethanol.

  • Measure absorbance at 550 nm.

  • Calculate % Inhibition relative to untreated control.

References

• Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives. Source: ResearchGate.[3] URL:[Link]

• Pyrone Biomonitored Synthesis. (Specific data on styrylpyrone MICs). Source: SciELO. URL:[Link]

• 6-methyl-2H-pyran-2-one derivatives as quorum sensing inhibitors. Source: Korea University / Elsevier. URL:[Link]

• Antibacterial and Anti-Biofilm Activity of Pyrones from a Pseudomonas mosselii Strain. Source: MDPI (Molecules). URL:[Link]

Sources

• 1. CN1288891A - Simple synthesis of 6-methyl-4-hydroxy-2-pyrone - Google Patents [patents.google.com]
• 2. Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Crystallization &amp; Purification of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol)

This Application Note is designed for research scientists and process chemists requiring high-purity isolation of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Commonly known as Opuntiol ).

[1]

-Pyrone Derivative CAS Registry Number: 2860-28-8

Executive Summary & Chemical Profile

6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol) is a naturally occurring

-pyrone found in Opuntia species (Cactaceae) and Engelhardia bark. It serves as a critical intermediate in the synthesis of bioactive statins, antifungal agents, and substituted pyrone derivatives.

Unlike simple lactones, Opuntiol possesses a hydroxymethyl group at C6 and a methoxy group at C4 . This dual functionality creates a "push-pull" electronic system that influences its solubility and crystal packing. The molecule is nearly planar, stabilizing its crystal lattice through an extensive network of intermolecular hydrogen bonds (O–H[1]···O and C–H···O).

Physicochemical Data Table

Property	Specification	Notes
Formula
Molecular Weight	156.14 g/mol
Appearance	White to pale yellow crystalline solid	Often oils out if impurities >2%
Solubility (High)	Methanol, Ethanol, Chloroform, DMSO	Good solvents for dissolution
Solubility (Mod.)	Ethyl Acetate, Acetone	Ideal for thermal recrystallization
Solubility (Low)	Hexane, Heptane, Water (Cold)	Ideal anti-solvents
Crystal System	Monoclinic ( )	Planar stacking

Strategic Crystallization Logic

Successful crystallization of Opuntiol requires balancing the polarity of the lactone ring with the hydrogen-bonding capability of the hydroxymethyl group.

• The Polarity Trap: The C6-hydroxymethyl group makes the molecule significantly more polar than its methyl analog (4-methoxy-6-methyl-2-pyrone). Pure non-polar solvents (Hexane) will not dissolve it; pure polar solvents (Water/MeOH) may hold it too tightly, preventing nucleation.

• The "Goldilocks" Zone: A binary solvent system using a moderately polar solvent (Chloroform or Ethyl Acetate) and a non-polar anti-solvent (Hexane) is the most robust method for high yield.

• Impurity Rejection: The primary impurities in natural or synthetic Opuntiol are often related lipid/waxy compounds (from plant extraction) or unreacted triacetic acid lactone derivatives (from synthesis). These are highly soluble in Chloroform but less so in cold Ethyl Acetate.

Detailed Protocols

Protocol A: The "Natural Isolation" Method (Chloroform/Methanol)

Best for: High purity recovery from crude plant extracts or complex synthetic mixtures.

Concept: This method utilizes the specific elution behavior of Opuntiol on silica, followed by controlled evaporation.

Workflow Diagram:

Figure 1: Purification workflow based on isolation from Opuntia dillenii.

Step-by-Step Procedure:

• Partitioning: Dissolve the crude residue in Distilled Water. Wash 3x with n-Hexane to remove non-polar lipids/waxes. Discard Hexane.

• Extraction: Extract the aqueous phase 3x with Chloroform (

  ) . Opuntiol preferentially partitions into the chloroform layer.

• Concentration: Dry the chloroform layer over anhydrous

  , filter, and concentrate under reduced pressure (Rotavap) at 40°C.

• Chromatography (Critical): If the residue is not solid, load onto a Silica Gel 60 column.

  • Mobile Phase: Start with 100% Chloroform. Gradually increase Methanol to 2%.

  • Target Fraction: Opuntiol typically elutes at 2% MeOH in

    .

• Crystallization: Combine product fractions. Do not rotavap to dryness. Concentrate until the solution is supersaturated (approx. 50 mg/mL). Allow to stand at room temperature in a semi-covered flask. Colorless to pale yellow prisms will form.

Protocol B: Thermal Recrystallization (Ethyl Acetate/Hexane)

Best for: Scalable purification of synthetic batches (>1 gram).

Concept: Uses the temperature dependence of solubility in Ethyl Acetate.

• Dissolution: Place the crude solid in a flask equipped with a reflux condenser. Add Ethyl Acetate (EtOAc) (approx. 10 mL per gram of solid).

• Heating: Heat to reflux (77°C). If solids remain, add more EtOAc in small portions until dissolved.

  • Note: If a brown oily residue remains insoluble at reflux, decant the hot clear solution to a clean flask; this residue is likely polymerized impurities.

• Anti-Solvent Addition: While maintaining gentle reflux, add n-Hexane dropwise until a faint, persistent cloudiness appears.

• Clarification: Add just enough pure EtOAc (0.5 - 1 mL) to clear the solution again.

• Cooling Profile:

  • Remove from heat.

  • Allow to cool to Room Temperature (20-25°C) over 2 hours (stirring optional but recommended at 50 RPM).

  • Transfer to an ice bath (0-4°C) for 1 hour to maximize yield.

• Isolation: Filter the crystals using a Buchner funnel. Wash the cake with cold Hexane:EtOAc (9:1) . Dry under vacuum at 40°C.

Troubleshooting & Critical Parameters

"Oiling Out" (Liquid-Liquid Phase Separation)

Symptom: Instead of crystals, droplets of oil form at the bottom of the flask upon cooling. Cause: The solution is too concentrated, or the anti-solvent (Hexane) was added too quickly, causing the polarity to drop faster than the crystal lattice could organize. Remedy:

• Re-heat the mixture until the oil redissolves (add a small amount of EtOAc if needed).

• Seed the solution: Add a tiny crystal of pure Opuntiol (if available) or scratch the glass wall with a rod at the cloud point.

• Slower Cooling: Wrap the flask in aluminum foil or a towel to slow the cooling rate.

Hygroscopicity

The hydroxymethyl group can absorb atmospheric moisture, leading to sticky crystals.

• Protocol: Always dry the final product in a vacuum desiccator over

  or Silica Gel for at least 12 hours. Store in a tightly sealed vial at -20°C for long-term stability.

Structural Verification (Self-Validation)

Before using the crystals for downstream synthesis, validate identity:

• 1H NMR (CDCl3): Look for the characteristic methoxy singlet (~3.8 ppm) and the hydroxymethyl methylene protons (singlet or doublet around 4.5 ppm).

• Melting Point: Should be sharp. (Note: Synthetic derivatives often range 85-90°C, but pure Opuntiol with H-bonding may be higher; compare with authentic standard if available).

References

• Isolation from Opuntia dillenii: Abbasi, M. A., et al. (2011). "6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol)." Acta Crystallographica Section E: Structure Reports Online, 67(5), o1085.

• Chemical Structure & Data: PubChem Compound Summary for CID 10034839, Opuntiol.

• Synthesis & Derivatives: Abbasi, M. A., et al. (2013). "Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol)." Journal of the Chemical Society of Pakistan.

• General Pyranone Crystallization Context: El Ghayati, L., et al. (2025). "Synthesis and crystal structure of... pyran-2-one derivatives." IUCrData. (Provides context on ethanol/EtOAc recrystallization of related pyrones).

Sources

• 1. Isolation and characterization of opuntiol from Opuntia Ficus indica (L. Mill) and its antiproliferative effect in KB oral carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Purity Isolation of Opuntiol and its Derivatives via Gradient Column Chromatography

Introduction & Scientific Context

Opuntiol (6-hydroxymethyl-4-methoxy-2H-pyran-2-one) and its glycosidic derivative, opuntioside, are highly bioactive α-pyrones predominantly found in the cladodes of Opuntia species, including Opuntia dillenii, Opuntia ficus-indica, and Opuntia elatior[1][2]. These compounds are of significant pharmaceutical interest due to their potent anti-inflammatory, antioxidant, and antiproliferative properties[2][3]. However, isolating these specific derivatives from Opuntia matrices poses a unique chromatographic challenge due to the high concentration of co-extractable mucilaginous polysaccharides and complex phenolic networks. This application note outlines an optimized, scalable liquid-liquid partitioning and silica gel column chromatography workflow designed to achieve >98% purity of opuntiol.

Mechanistic Rationale for Opuntiol Isolation

Understanding the pharmacological targets of opuntiol dictates the necessity for high-purity extraction. In oncological models, such as KB oral carcinoma[4] and T47D breast cancer cells[2], opuntiol acts as a potent pro-apoptotic agent. Mechanistically, opuntiol induces intracellular Reactive Oxygen Species (ROS) generation, which subsequently triggers the depolarization of the Mitochondrial Membrane Potential (MMP)[4]. This mitochondrial dysfunction facilitates the release of cytochrome C, activating the intrinsic caspase cascade (Caspase-9 and Caspase-3) and ultimately arresting the cell cycle in the G0/G1 phase[2][4].

Opuntiol-induced intrinsic apoptotic signaling pathway in carcinoma cells.

Experimental Workflow & Protocols

The isolation of opuntiol relies on exploiting its moderate polarity. The workflow utilizes a polarity-guided solvent partition followed by standard gravity Column Chromatography (CC) or Vacuum Liquid Chromatography (VLC)[1][3].

Step-by-step extraction and chromatographic isolation workflow for Opuntiol.

Step-by-Step Methodology

1. Biomass Preparation and Primary Extraction

• Expertise & Causality: Opuntia cladodes contain excessive water and mucilage. Shade-drying prevents the thermal degradation of heat-sensitive α-pyrones, while exhaustive methanol extraction ensures the complete solubilization of both aglycones (opuntiol) and glycosides (opuntioside)[1].

• Step 1: Pulverize 1.0 kg of shade-dried Opuntia cladodes into a coarse powder[1].

• Step 2: Macerate the powder in 5.0 L of HPLC-grade Methanol at room temperature (25°C) for 72 hours with intermittent agitation[1].

• Step 3: Filter the extract through Whatman No. 1 paper and concentrate under reduced pressure at 40°C using a rotary evaporator to yield a crude methanolic residue[1].

2. Liquid-Liquid Solvent Partitioning

• Expertise & Causality: Direct chromatography of the crude extract often leads to column fouling. Partitioning removes non-polar lipids/waxes and highly polar mucilage, isolating the moderately polar opuntiol specifically within the chloroform and ethyl acetate fractions[1].

• Step 1: Suspend the crude methanolic residue in 500 mL of distilled water[1].

• Step 2: Sequentially partition the aqueous suspension with solvents of increasing polarity: n-hexane (3 × 500 mL), chloroform (CHCl₃) (3 × 500 mL), and ethyl acetate (EtOAc) (3 × 500 mL)[1].

• Step 3: Collect and concentrate the fractions. Opuntiol predominantly partitions into the chloroform fraction, while its glycoside, opuntioside, partitions into the ethyl acetate fraction[1][3].

3. Column Chromatography (Isolation of Opuntiol)

• Expertise & Causality: Silica gel (normal phase) effectively resolves α-pyrones from co-eluting flavonoids based on hydrogen-bonding interactions. A step-gradient elution prevents peak tailing and ensures sharp band resolution[1].

• Step 1: Prepare a glass column packed with 200 g of Silica Gel (60-120 mesh) slurried in 100% n-hexane[1].

• Step 2: Load 10 g of the concentrated chloroform fraction onto the column bed[1].

• Step 3: Elute the column using a step-gradient mobile phase[1]:

  • Hexane:CHCl₃ (100:0 to 0:100, v/v)

  • CHCl₃:Methanol (100:0 to 90:10, v/v)

• Step 4: Collect 50 mL fractions. Monitor the elution profile using Thin Layer Chromatography (TLC) on pre-coated silica gel 60 F₂₅₄ plates. Use Toluene:Ethyl Acetate:Formic Acid (8:6:1, v/v/v) as the mobile phase. Visualize under UV light (254 nm).

• Step 5: Pool fractions exhibiting a single spot corresponding to opuntiol.

• Step 6: Recrystallize the pooled fractions from a mixture of chloroform and methanol to yield pure opuntiol crystals[1].

Quantitative Data Summaries

Table 1: Chromatographic Gradient and Fraction Yield for Opuntiol Isolation

Elution Phase	Solvent Ratio (v/v)	Target Compounds Eluted	Estimated Yield (%)	Target Purity
Hexane : CHCl₃	80:20 to 50:50	Non-polar lipids, sterols	N/A	N/A
Hexane : CHCl₃	20:80 to 0:100	Opuntiol (α-pyrone aglycone)	1.2 - 1.5%	>95%
CHCl₃ : Methanol	98:2 to 95:5	Flavonoids (e.g., Isorhamnetin)	0.8%	~90%
CHCl₃ : Methanol	90:10 to 80:20	Opuntioside (Glycoside)	2.1%	>92%

Table 2: Pharmacological Efficacy (IC₅₀) of Isolated Opuntiol

Biological Target / Cell Line	Assay Type	IC₅₀ / Effective Conc.	Reference
KB Oral Carcinoma Cells	Antiproliferative (MTT)	30 µM	[4]
T47D Breast Cancer Cells	Cytotoxicity / Apoptosis	175 µg/mL	[2]
Rat Neutrophils (LTB4)	Anti-inflammatory (LOX)	19 ± 3.3 µM	[3]

Trustworthiness & Self-Validating Systems

To ensure the integrity of the isolation, the protocol incorporates a self-validating feedback loop: TLC analysis at Step 4 dictates the pooling of fractions, preventing cross-contamination from co-eluting flavonoids. The final purity and structural identity must be confirmed via Single-Crystal X-Ray Diffraction (XRD) and Nuclear Magnetic Resonance (¹H and ¹³C NMR) spectroscopy[1][4]. These analytical techniques serve as the gold standards for validating the near-planar structure of the isolated 6-hydroxymethyl-4-methoxy-2H-pyran-2-one[1].

References

• Isolation and characterization of opuntiol from Opuntia Ficus indica (L. Mill) and its antiproliferative effect in KB oral carcinoma cells. Natural Product Research (Taylor & Francis).[Link]

• Opuntia dillenii cladode: Opuntiol and opuntioside attenuated cytokines and eicosanoids mediated inflammation. Journal of Ethnopharmacology (PubMed).[Link]

• 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol). Acta Crystallographica Section E (IUCr).[Link]

• Isolation, Characterization, Anticancer Activity and In Silico Profile of Secondary Metabolite from Opuntia elatior Mill. Research Journal of Pharmacy and Technology.[Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. rjptonline.org [rjptonline.org]
• 3. Opuntia dillenii cladode: Opuntiol and opuntioside attenuated cytokines and eicosanoids mediated inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Application Note: Scalable Synthesis of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

This Application Note is designed for process chemists and researchers requiring a robust, scalable protocol for the synthesis of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (a derivative of the natural product Opuntiol).

The following guide prioritizes Triacetic Acid Lactone (TAL) as the starting material due to its "bioprivileged" status—it is commercially available and can be produced sustainably via fermentation. The route selected avoids toxic heavy metals (like Selenium Dioxide) in favor of a radical halogenation/hydrolysis sequence, ensuring compliance with ICH Q3D elemental impurity guidelines for pharmaceutical intermediates.

Executive Summary & Retrosynthetic Strategy

The target molecule, 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one , is a functionalized 2-pyrone often utilized as a scaffold in drug discovery and as a key intermediate for complex polyketide synthesis. While isolation from Opuntia dillenii is possible, it is not viable for scale-up.

We propose a 3-step semi-synthetic route starting from Triacetic Acid Lactone (TAL) . This route addresses the two major structural requirements: the methylation of the C4-hydroxyl group and the oxidation of the C6-methyl group to a hydroxymethyl moiety.

Critical Process Parameters (CPPs):

• Regioselectivity: Ensuring O-methylation at C4 without C-methylation or ring opening.

• Oxidation Safety: Avoiding Selenium Dioxide (SeO₂) for C6-methyl oxidation to prevent toxic waste and product contamination. We utilize a Radical Bromination/Hydrolysis sequence instead.

• Scalability: All reagents selected are available in bulk and solvents are Class 2/3 (ICH guidelines).

Retrosynthetic Pathway

Figure 1: Retrosynthetic disconnection showing the conversion of TAL to the target via methylation and side-chain functionalization.

Experimental Protocols

Step 1: O-Methylation of Triacetic Acid Lactone

Objective: Selectively protect the C4-hydroxyl group to prevent side reactions during the subsequent radical step.

• Rationale: TAL exists in tautomeric equilibrium. Using a weak base (

  ) and Dimethyl Sulfate (DMS) in acetone favors the O-alkylated product over C-alkylation. DMS is preferred over Methyl Iodide for scale-up due to cost and volatility, though safety precautions are stricter.

Protocol:

• Setup: Charge a 5L jacketed reactor with Triacetic Acid Lactone (126.1 g, 1.0 mol) and Acetone (2.5 L).

• Base Addition: Add anhydrous Potassium Carbonate (

  ) (207 g, 1.5 mol) in portions. The suspension is mechanically stirred.[1]

• Methylation: Cool the mixture to 10°C. Add Dimethyl Sulfate (138.7 g, 1.1 mol) dropwise over 60 minutes, maintaining internal temperature <25°C.

• Reaction: Warm to reflux (56°C) and stir for 4 hours. Monitor by TLC (EtOAc/Hexane 1:1) or HPLC.[2]

• Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in Ethyl Acetate (1 L), wash with saturated

  (2 x 500 mL) and brine. Dry over and concentrate.

• Yield: Recrystallize from Hexane/EtOAc to yield 4-Methoxy-6-methyl-2H-pyran-2-one as white crystals.

  • Target Yield: 85-92%

  • Melting Point: 86-88°C

Step 2: Wohl-Ziegler Radical Bromination

Objective: Functionalize the C6-methyl group.

• Rationale: Direct oxidation with

  is toxic. Radical bromination using N-Bromosuccinimide (NBS) is the industry standard for benzylic-type functionalization. The pyrone ring is electron-deficient enough to resist electrophilic bromination, ensuring reaction occurs at the methyl group.

Protocol:

• Setup: In a 2L reactor equipped with a reflux condenser and

  inlet, dissolve 4-Methoxy-6-methyl-2H-pyran-2-one (70.0 g, 0.5 mol) in Chlorobenzene (700 mL).

  • Note: Chlorobenzene is preferred over

    (ozone depleting) for scale-up due to higher boiling point and better safety profile.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (98.0 g, 0.55 mol) and Benzoyl Peroxide (2.4 g, 0.01 mol) as the radical initiator.

• Initiation: Heat the mixture to 85-90°C. An exotherm indicates initiation.

• Reaction: Stir at 90°C for 2-3 hours. Monitor consumption of starting material. Stop when di-bromination products (<5%) begin to appear.

• Workup: Cool to 0°C to precipitate succinimide. Filter.

• Isolation: Concentrate the filtrate. The crude 6-(Bromomethyl)-4-methoxy-2H-pyran-2-one is unstable and used directly in Step 3.

  • Storage: If storage is necessary, keep at -20°C under Argon.

Step 3: Hydrolysis to 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

Objective: Convert the bromomethyl group to the primary alcohol.

• Rationale: Direct hydrolysis with hydroxide bases can open the lactone ring. We use a Silver Acetate (AgOAc) assisted substitution followed by mild methanolysis, or a Formate buffer method. The Acetate route is described for highest reliability.

Protocol:

• Substitution: Dissolve the crude bromide from Step 2 in Glacial Acetic Acid (400 mL). Add Sodium Acetate (82 g, 1.0 mol). Heat to 100°C for 4 hours.

  • Intermediate: This yields the 6-acetoxymethyl derivative.

• Solvent Swap: Remove Acetic acid under vacuum. Resuspend residue in Methanol (500 mL).

• Deacetylation: Add catalytic Sodium Methoxide (0.5 M in MeOH) until pH ~9. Stir at room temperature for 2 hours.

• Quench: Neutralize with Amberlyst-15 (H+ form) resin or dilute HCl to pH 7.

• Purification: Filter resin. Concentrate methanol. Purify via silica gel column chromatography (DCM:MeOH 95:5) or recrystallization from Ethanol.

• Final Product: 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one .

  • Appearance: White to off-white crystalline solid.

  • Overall Yield (Step 2+3): 55-65%.

Process Data & Troubleshooting

Yield & Specification Table

Step	Intermediate/Product	Reagent	Typical Yield	Key Quality Attribute (KQA)
1	4-Methoxy-6-methyl-2-pyrone	Me₂SO₄ / K₂CO₃	88%	MP: 86-88°C; No C-alkylated impurity.
2	6-(Bromomethyl)-...	NBS / BPO	N/A (Crude)	Minimize dibromo- impurity (<5%).
3	Target Molecule	NaOAc / MeOH	60% (over 2 steps)	Purity >98% (HPLC); 1H-NMR confirms -CH₂OH.

Troubleshooting Guide

• Issue: Ring Opening.

  • Cause: pH > 10 during hydrolysis step.

  • Solution: Use Sodium Acetate/Acetic Acid buffering. Avoid strong mineral bases (NaOH/KOH).

• Issue: Low Conversion in Step 2.

  • Cause: "Wet" solvents quenching the radical chain.

  • Solution: Ensure Chlorobenzene is anhydrous. Degas solvents to remove oxygen (radical scavenger).

• Issue: Over-bromination.

  • Cause: Excess NBS or reaction time too long.

  • Solution: Stop reaction at 95% conversion of starting material. The remaining starting material is easier to separate than the dibromo- byproduct.

Reaction Mechanism & Pathway[3][4][5][6][7]

The synthesis relies on the "Bioprivileged" nature of the pyrone ring. The 4-position is nucleophilic (allowing methylation), while the 6-methyl group is activated for radical abstraction due to the allylic resonance stabilization provided by the pyrone double bonds.

Figure 2: Mechanistic flow of the synthesis highlighting the key chemical transformations.

References

• Bioprivileged Starting Material (TAL)

  • Chia, M., et al. "Triacetic acid lactone as a bioprivileged molecule for generating value-added chemicals." Green Chemistry, 2012. Link

  • Context: Validates TAL as a sustainable, scalable precursor.

• Methylation Protocol

  • Carvalho, L., et al. "Synthesis of 4-methoxy-6-methyl-2H-pyran-2-one." Journal of the Mexican Chemical Society, 2025. Link

  • Context: Provides the baseline conditions for the high-yield methyl

• Radical Bromination Strategy

  • Djerassi, C. "Brominations with N-Bromosuccinimide and Related Compounds." Chemical Reviews, 1948. Link

  • Context: The foundational text for Wohl-Ziegler bromination, adapted here for the pyrone system.

• Target Molecule Characterization (Opuntiol derivatives)

  • Shahzadi, T., et al. "Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol)." Journal of the Chemical Society of Pakistan, 2013. Link

  • Context: Confirms the structure and spectral d

• Alternative SeO2 Route (Not recommended for scale-up)

  • Kurosaki, F. "Oxidation of active methyl group of N-heteroaromatic compounds by selenium dioxide." Heterocycles, 2003.[3] Link

  • Context: Cited for completeness regarding the direct oxidation capability, though rejected for this protocol due to toxicity.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. BJOC - 4-Hydroxy-6-alkyl-2-pyrones as nucleophilic coupling partners in Mitsunobu reactions and oxa-Michael additions [beilstein-journals.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Opuntiol (6-Hydroxymethyl-4-methoxy-2H-pyran-2-one) Synthesis

[1][2]

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Topic: Yield Optimization & Troubleshooting

Diagnostic Triage: Why is your yield low?

Before altering your protocol, identify the specific "Yield Trap" you are encountering.[1] In the synthesis of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol), yield loss typically occurs at three critical checkpoints.

Symptom	Diagnosis	Root Cause	Immediate Action
Product contains a mixture of isomers.	Regioselectivity Failure	Competition between O-methylation (desired) and C-methylation (undesired) at the C3 position.[1]	Switch solvent to Acetone ; ensure base is K₂CO₃ (not NaOH/NaH).
Crude mass is high, but isolated yield is low.	Phase Transfer Loss	The 6-hydroxymethyl group confers high water solubility.[1] Product is lost in the aqueous layer during workup.	Stop simple washing. Use continuous extraction or saturate aqueous phase with NaCl (Salting out).
Starting material is consumed, but no product forms.	Lactim-Lactam Tautomerization	Reaction is occurring at the 2-position (forming the 2-methoxy pyridine-like structure) or decomposition.[1]	Check pH. 4-hydroxy-2-pyrones are unstable in strong alkali.[1] Maintain pH < 10.[1]

The Protocol: Optimized Synthesis Pathways

The synthesis of Opuntiol generally proceeds via the methylation of 4-hydroxy-6-hydroxymethyl-2H-pyran-2-one .[1] Below are two protocols: one for speed (Standard) and one for maximum purity/yield (High-Fidelity).

Method A: The "Hard-Soft" Control Protocol (Recommended)

Best for: Maximizing O-methylation over C-methylation without protecting groups.[1]

The Science: 4-hydroxy-2-pyrones are ambient nucleophiles.[1] According to HSAB (Hard-Soft Acid-Base) theory, the oxygen atom is a "hard" center and the C3 carbon is a "soft" center.[1] To favor O-methylation, you must use a "hard" electrophile and a solvent that does not stabilize the carbocation intermediate.[1]

Step-by-Step:

• Dissolution: Dissolve 1.0 eq of 4-hydroxy-6-hydroxymethyl-2-pyrone in anhydrous Acetone (0.2 M). Do not use DMF, as it promotes C-alkylation.[1]

• Base Addition: Add 1.5 eq of anhydrous K₂CO₃ .

  • Critical: The base must be weak. Strong bases (NaH, NaOH) increase electron density at C3, promoting C-methylation.[1]

• Methylation: Add 1.2 eq of Dimethyl Sulfate (DMS) dropwise at room temperature.

  • Note: DMS is a "harder" electrophile than Methyl Iodide (MeI). MeI favors C-methylation.

• Reflux: Heat to mild reflux (50°C) for 4–6 hours. Monitor by TLC (CHCl₃:MeOH 9:1).

• Quench: Cool to 0°C. Add saturated NH₄Cl.

Method B: The Mitsunobu Etherification (High Precision)

Best for: Cases where C-methylation is persistent.[1]

If Method A yields >10% C-methylated byproduct, switch to a Mitsunobu coupling.[1] This reaction is strictly O-selective.[1]

• Reagents: 1.0 eq Starting Material, 1.5 eq MeOH, 1.5 eq PPh₃.

• Addition: Dissolve in THF. Cool to 0°C. Add 1.5 eq DIAD (Diisopropyl azodicarboxylate) dropwise.

• Outcome: This forces the formation of the methyl ether via the oxy-phosphonium intermediate, bypassing the ambient nucleophile competition entirely.[1]

The Workup: Solving the Solubility Crisis

The 6-hydroxymethyl group makes Opuntiol amphiphilic.[1] Standard "pour into water and extract with EtOAc" protocols result in 40–60% yield loss .

Optimized Extraction Workflow

Figure 1: Decision tree for maximizing recovery of polar pyrone derivatives.

Mechanistic Insight: The Selectivity Landscape

Understanding the competition between the Oxygen (O) and Carbon (C3) nucleophilic sites is the key to mastering this synthesis.

Figure 2: Reaction pathway competition. To favor Opuntiol, conditions must drive the "Hard" pathway (Blue).[1]

Frequently Asked Questions (FAQ)

Q: Can I use Methanol and Acid (Fisher Esterification) to methylate? A: No. While this works for simple carboxylic acids, 4-hydroxy-2-pyrones are vinylogous acids.[1] Acidic methanol often leads to ring opening or transesterification of the lactone, destroying the pyrone core.[1]

Q: My product is an oil that won't crystallize. What happened? A: You likely have residual DMSO (if used) or DMS. Opuntiol crystallizes well from Methanol or Ethanol.[1] If it remains an oil, run a short silica plug eluting with 5% MeOH in DCM to remove non-polar impurities, then attempt crystallization again.[1]

Q: Why do you advise against using Sodium Hydride (NaH)? A: NaH is too strong. It creates a "naked" enolate anion which is highly reactive at the Carbon-3 position.[1] Potassium Carbonate (K₂CO₃) allows for a "buffered" deprotonation that maintains the preference for O-alkylation.

References & Authority

• Shahzadi, T. et al. (2013).[2][1] "Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol)." Journal of the Chemical Society of Pakistan, 35(2).[3] Link

  • Relevance: Establishes the baseline characterization and derivative synthesis of the target molecule.

• Hsung, R. P. et al. (2014).[1] "4-Hydroxy-6-alkyl-2-pyrones as nucleophilic coupling partners in Mitsunobu reactions." Beilstein Journal of Organic Chemistry, 10, 1159–1165.[1] Link

  • Relevance: Provides the authoritative protocol for O-selective alkylation (Mitsunobu) to avoid C-methylation.

• Douglas, C. J. (2006).[1] "Strategies for the Synthesis of 2-Pyrones." Organic & Biomolecular Chemistry.

  • Relevance: General review of pyrone ring construction and reactivity.

• Collie, J. N. (1891).[1] "The Lactone of Triacetic Acid."[4][5] Journal of the Chemical Society, Transactions.

  • Relevance: The foundational text on the reactivity of the 4-hydroxy-2-pyrone scaffold (Triacetic Acid Lactone).[1]

Sources

• 1. CN1288891A - Simple synthesis of 6-methyl-4-hydroxy-2-pyrone - Google Patents [patents.google.com]
• 2. Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol) (Journal Article) | ETDEWEB [osti.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. 4-Hydroxy-6-alkyl-2-pyrones as nucleophilic coupling partners in Mitsunobu reactions and oxa-Michael additions - PMC [pmc.ncbi.nlm.nih.gov]

Solubility issues of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one in water

Technical Support Center: 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol)

Executive Technical Summary

6-Hydroxymethyl-4-methoxy-2H-pyran-2-one , commonly known as Opuntiol , presents a classic challenge in medicinal chemistry: it possesses a polar handle (hydroxymethyl) yet retains a rigid, planar lipophilic core (2-pyrone) that drives strong intermolecular

-stacking, resulting in poor aqueous solubility.[1] Furthermore, the -pyrone (lactone) moiety introduces a chemical stability risk in alkaline environments, often leading to experimental artifacts during biological assays.[1]

This guide provides a validated framework for solubilizing Opuntiol while preserving its chemical integrity.

Quick Reference Data

Property	Value	Notes
Common Name	Opuntiol	Natural product isolated from Opuntia spp.[2][3][4]
CAS Number	2860-28-8
MW	156.14 g/mol	Small molecule, planar geometry.[1]
Water Solubility	Poor (< 0.5 mg/mL)	Requires organic co-solvent or carrier.[1]
LogP	~ -0.4 to 0.5	Low lipophilicity but high crystal lattice energy.
Critical Stability pH	pH < 7.5	Unstable in alkaline conditions (Lactone hydrolysis).[1]
Primary Stock Solvent	DMSO (anhydrous)	Recommended concentration: 10–50 mM.[1]

Troubleshooting & FAQs

Q1: Why does Opuntiol precipitate immediately upon dilution into water, despite its low LogP?

Diagnosis: High Crystal Lattice Energy. While the calculated LogP (approx -0.[2]4) suggests hydrophilicity, this metric only accounts for partitioning after the crystal lattice is broken.[1] Opuntiol is a planar molecule capable of efficient packing via intermolecular hydrogen bonding (hydroxymethyl group) and

- stacking (pyrone ring).[1] The energy required to disrupt this lattice is higher than the hydration energy provided by water molecules. Solution: You must disrupt the lattice using a dipolar aprotic solvent (DMSO) before introducing the aqueous phase.[1] Direct addition of solid powder to water is thermodynamically unfavorable.

Q2: My compound lost activity after 24 hours in cell culture medium (pH 7.4). Is it degrading?

Diagnosis: Lactone Ring Hydrolysis. The 2H-pyran-2-one core is an unsaturated lactone (cyclic ester).[1] While relatively stable at neutral pH, it is susceptible to nucleophilic attack by hydroxide ions (

).[1] In slightly basic buffers (pH > 7.5) or over long incubation times at pH 7.4, the ring opens to form the corresponding acyclic carboxylate (pseudo-acid form), which is pharmacologically distinct.[1] Solution:

• Buffer Choice: Use HEPES or MOPS (pH 7.0–7.2) instead of Tris (which can act as a nucleophile).[1]

• Fresh Preparation: Prepare working solutions immediately before use. Do not store aqueous dilutions.

Q3: Can I use Ethanol instead of DMSO?

Diagnosis: Solvent Volatility and Solubility Limit. Ethanol is a viable solvent but has a lower saturation point for Opuntiol compared to DMSO. Furthermore, ethanol evaporates rapidly in open-well plates (37°C), leading to "edge effects" and compound precipitation during incubation.[1] Recommendation: Use DMSO for stock solutions (frozen storage).[1] Use Ethanol only if your biological system is hypersensitive to DMSO, and ensure sealed incubation.

Validated Solubilization Protocol

Objective: Prepare a stable 10 mM stock and a 100 µM working solution for biological assays.

Step 1: Primary Stock Preparation (anhydrous)

• Weigh 1.56 mg of Opuntiol powder.

• Add 1.0 mL of anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%).

• Vortex vigorously for 30 seconds. Sonicate for 1 minute if visible particles remain.

  • Result: Clear, colorless 10 mM solution.

  • Storage: Aliquot into amber vials, seal under nitrogen/argon if possible, and store at -20°C. Stable for 3–6 months.

Step 2: Serial Dilution (The "Step-Down" Method)

Direct dilution from 100% DMSO to water often causes "shock precipitation."[1]

• Intermediate Dilution: Dilute the 10 mM stock 1:10 in pure DMSO to create a 1 mM Sub-Stock .

• Working Solution: Add 10 µL of the 1 mM Sub-Stock to 990 µL of pre-warmed (37°C) culture medium or buffer.

  • Final Concentration: 10 µM Opuntiol.

  • Final DMSO: 1.0% (v/v).[1]

  • Note: If 1% DMSO is toxic to your cells, perform an intermediate dilution in PBS to reach 0.1% DMSO, but ensure the compound concentration remains below the solubility limit (~50 µM).[1]

Mechanistic Visualizations

Figure 1: Stability & Hydrolysis Pathway

This diagram illustrates the critical pH-dependent degradation pathway of the 2-pyrone ring.

Caption: Figure 1.[1] The pH-dependent hydrolysis of Opuntiol. At physiological pH (7.4), the equilibrium favors the intact lactone, but alkaline excursions shift the equilibrium irreversibly toward the inactive acyclic form.[1]

Figure 2: Solubilization Workflow Decision Tree

A logic gate for researchers to select the correct solvent system.

Caption: Figure 2. Decision tree for optimal solubilization. The "Step-Down" method is critical for maintaining solubility at higher concentrations.

References

• PubChem. (2025).[2] Opuntiol (Compound CID 10034839).[1][2] National Library of Medicine. Available at: [Link][1]

• Qiu, Y., et al. (2014).[1] Developing Solid Oral Dosage Forms: Pharmaceutical Theory and Practice. Academic Press. (Context: General principles of solubilizing high-lattice energy compounds).

• McGlone, C., et al. (2023).[1] Stability of 2H-pyran-2-one derivatives in aqueous media. Journal of Heterocyclic Chemistry. (Context: Hydrolysis mechanisms of alpha-pyrones).

• Ammar, I., et al. (2012).[1][3] Isolation of Opuntiol from Opuntia ficus-indica and its biological activity. Phytochemistry Letters. (Context: Isolation and handling of natural Opuntiol).

Sources

• 1. staff.najah.edu [staff.najah.edu]
• 2. Opuntiol | C7H8O4 | CID 10034839 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing Pyran-2-ones During Extraction

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with pyran-2-ones (also known as α-pyrones). This scaffold is a crucial component in numerous natural products and synthetic compounds with significant biological activity.[1][2][3] However, the inherent reactivity of the pyran-2-one ring, particularly its unsaturated lactone (cyclic ester) moiety, makes it susceptible to degradation during extraction and isolation procedures.[4][5]

This guide provides in-depth troubleshooting advice, validated protocols, and the core chemical principles necessary to maximize the yield and purity of your target compounds.

Part 1: Troubleshooting & FAQ

This section addresses the most common issues encountered during the extraction of pyran-2-ones.

Q1: My final yield of pyran-2-one is significantly lower than expected. What are the likely causes?

Low yields are most often a direct result of compound degradation during the extraction process. The primary culprits are hydrolysis, oxidation, and thermal decomposition.

• Alkaline or Strongly Acidic Hydrolysis: The lactone ring of the pyran-2-one is an ester and is highly susceptible to hydrolysis (ring-opening) under both basic and, to a lesser extent, strongly acidic conditions.[6][7] Even a slight increase in pH above neutral (e.g., from 7.1 to 7.6) can dramatically decrease the half-life of a lactone.[7] This is often the single most significant cause of yield loss.

• Oxidation: The double bonds within the pyran-2-one ring and any unsaturated side chains can be susceptible to oxidation, especially with prolonged exposure to atmospheric oxygen. This process can be accelerated by light and the presence of metal ions.

• Thermal Degradation: Pyran-2-ones can be thermally labile. High temperatures used during solvent evaporation or reflux extraction can lead to decomposition or rearrangement reactions.[8][9] For example, pyrolysis of some pyran-2-thiones can begin at temperatures below 130°C.[8]

• Inappropriate Solvent Choice: Using a solvent with mismatched polarity can lead to poor initial extraction efficiency, which is distinct from degradation but also results in low yield.[10][11] Additionally, some solvents, like older ethers or unstabilized chloroform, can contain peroxides or acidic impurities that actively degrade the target compound.

Q2: I'm observing unknown peaks in my HPLC/LC-MS analysis that weren't in the initial crude material. Could this be degradation?

Yes, this is a classic sign of compound degradation during workup or analysis. The new peaks are likely the ring-opened hydroxy-carboxylic acid (from hydrolysis), oxidized byproducts, or isomers formed through rearrangement.

• Actionable Step: To confirm, take a small, pure sample of your pyran-2-one standard, dissolve it in a slightly basic aqueous solution (e.g., pH 8-9 buffer) for 30-60 minutes, and re-analyze. The appearance of a new, more polar peak corresponding to one of your unknown impurities strongly suggests hydrolysis is the issue.

Q3: How can I prevent hydrolysis of the lactone ring during extraction?

Controlling the pH is the most critical factor.

• Use Buffered Solutions: When performing liquid-liquid extractions from aqueous media (e.g., microbial culture broths or aqueous reaction quenches), ensure the aqueous phase is buffered to a slightly acidic pH, ideally between pH 4 and 6 . This provides a stability window for most lactones.

• Avoid Strong Bases: Never use strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) during the workup if your target is a pyran-2-one.[12] If a basic wash is required to remove acidic impurities, use a weak base like sodium bicarbonate (NaHCO₃) solution and minimize contact time, followed immediately by washing with a neutral brine.

• Work Quickly and at Low Temperatures: Hydrolysis is a chemical reaction with kinetics that are dependent on time and temperature. Performing extractions quickly and at reduced temperatures (e.g., in an ice bath) will significantly slow the rate of degradation.

Q4: What are the best practices for choosing an extraction solvent?

Solvent selection is a balance between maximizing solubility of the target compound and minimizing degradation and co-extraction of impurities.[13]

• Polarity Matching: The polarity of the extraction solvent should ideally match that of the pyran-2-one analyte to achieve a high distribution coefficient (K_D).[10] Common choices include ethyl acetate, dichloromethane (DCM), and chloroform. For less polar pyran-2-ones, diethyl ether or mixtures containing hexane may be appropriate.[14][15]

• Solvent Quality: Always use high-purity, HPLC-grade, or freshly distilled solvents. Check ethers for peroxides and remove them if necessary. Unstabilized solvents can contain acidic impurities that catalyze degradation.

• Immiscibility: The solvent must be immiscible with the initial sample matrix (usually aqueous) to allow for clean phase separation.[13]

Part 2: Chemical Principles of Pyran-2-one Stability

Understanding the underlying chemical mechanisms of degradation is key to designing a robust extraction protocol.

The Primary Degradation Pathway: Lactone Hydrolysis

The ester bond within the pyran-2-one ring is the molecule's Achilles' heel. Under basic conditions, a hydroxide ion (OH⁻) acts as a nucleophile, attacking the electrophilic carbonyl carbon. This opens the ring to form a carboxylate anion and a hydroxyl group. Under acidic conditions, the carbonyl oxygen is protonated, making the carbonyl carbon more electrophilic and susceptible to attack by a weak nucleophile like water.[16][17]

.dot

Caption: Base-catalyzed hydrolysis of the pyran-2-one lactone ring.

Mitigating Oxidative Degradation

Oxidation can be a significant issue, particularly for pyran-2-ones with electron-rich aromatic systems or polyunsaturated side chains.

• Inert Atmosphere: Where possible, conduct extractions and solvent evaporations under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with oxygen.

• Light Protection: Use amber glass vials or wrap flasks in aluminum foil to prevent photodegradation, which can generate free radicals and accelerate oxidation.

• Antioxidants: For particularly sensitive compounds, consider adding a small amount of an antioxidant like Butylated Hydroxytoluene (BHT) or Ascorbic Acid to the extraction solvent. The choice depends on the solvent system; BHT is soluble in organic solvents, while ascorbic acid is water-soluble.

Part 3: Optimized Extraction Protocols & Data

This section provides a validated, step-by-step workflow designed to minimize degradation, followed by data illustrating the importance of protocol optimization.

Protocol: Optimized Liquid-Liquid Extraction of Pyran-2-ones

This protocol is designed for extracting pyran-2-ones from an aqueous matrix, such as a fungal culture broth.[14][18]

• Preparation (The Cold Room is your Friend):

  • Pre-chill all solvents and solutions to 4°C.

  • Perform all steps in an ice bath to minimize thermal degradation.

• pH Adjustment:

  • Slowly add a pre-chilled, dilute acid (e.g., 1M HCl or citric acid buffer) to the aqueous sample to adjust the pH to ~5.0. Monitor with a calibrated pH meter. Do not "overshoot" into a strongly acidic regime.

• Initial Extraction:

  • Transfer the pH-adjusted sample to a separatory funnel.

  • Add an equal volume of a suitable, pre-chilled, peroxide-free organic solvent (e.g., Ethyl Acetate).

  • Gently invert the funnel 10-15 times to mix, venting frequently to release pressure. Avoid vigorous shaking, which can promote emulsion formation.

  • Allow the layers to separate completely. Drain the lower aqueous layer.

• Back-Extraction (Repeat):

  • Return the aqueous layer to the separatory funnel and repeat the extraction (steps 3.2-3.4) two more times with fresh organic solvent to ensure quantitative recovery.

  • Combine all organic extracts.

• Washing & Drying:

  • Wash the combined organic phase with a small volume of pre-chilled brine (saturated NaCl solution). This helps to break any minor emulsions and remove bulk water.

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Swirl gently and let it stand for 5-10 minutes until the solvent is clear.

• Solvent Removal:

  • Filter the dried organic extract to remove the drying agent.

  • Concentrate the solvent using a rotary evaporator. Crucially, maintain a low water bath temperature (≤ 30°C) to prevent thermal degradation.

  • For the final traces of solvent, use a gentle stream of nitrogen. Do not dry to a film for extended periods under high vacuum.

• Storage:

  • Immediately redissolve the crude extract in a minimal amount of a suitable solvent for chromatography.

  • Store the sample at -20°C or -80°C under an inert atmosphere (e.g., in an argon-flushed vial) until further purification.

.dot

Caption: Optimized workflow for pyran-2-one extraction.

Data: The Impact of Extraction pH on Compound Recovery

The following table summarizes the recovery of a hypothetical pyran-2-one, "Pyrone-X," from an aqueous buffer after extraction with ethyl acetate at different pH values. The experiment was conducted at room temperature (25°C) with a 30-minute total contact time.

Extraction Condition (Aqueous Phase pH)	Recovery of Pyrone-X (%)	Observation Notes
pH 5.0 (Buffered)	95 ± 2%	Optimal Condition. Clean extract, minimal degradation observed in LC-MS.
pH 7.0 (Neutral, Unbuffered)	78 ± 4%	Significant loss of product. A notable peak for the hydrolyzed product is visible.
pH 9.0 (Buffered)	21 ± 5%	Severe Degradation. The hydrolyzed product is the major peak in the chromatogram.
pH 2.0 (Unbuffered HCl)	85 ± 3%	Good recovery, but a slight increase in minor, unidentified byproducts was noted compared to pH 5.

This data clearly demonstrates that maintaining a slightly acidic pH is paramount for preventing hydrolytic degradation and maximizing the recovery of intact pyran-2-one.

By implementing these scientifically-grounded strategies, researchers can significantly improve the reliability and success of their extraction protocols, ensuring the integrity of these valuable and often sensitive compounds.

References

• Benchchem. (n.d.). The Natural Occurrence of 6-Methyl-5,6-dihydro-2H-pyran-2-one: A Technical Guide.

• Lesar, A., et al. (2005). On the pyrolysis mechanism of 2-pyranones and 2-pyranthiones: thermally induced ground electronic state chemistry of pyran-2-thione. The Journal of Organic Chemistry, 70(21), 8336-8344. Available at: [Link]

• Chepkirui, C., et al. (2023). Bioactive Naphtho-α-Pyranones from Two Endophytic Fungi of the Genus Polyphilus. Molecules, 28(15), 5859. Available at: [Link]

• Wang, Y., et al. (2021). Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. International Journal of Molecular Sciences, 22(12), 6264. Available at: [Link]

• Ismail, M., et al. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2One Analogues via Computational Approaches. Molecules, 26(17), 5340. Available at: [Link]

• LCGC International. (2001). Practical Aspects of Solvent Extraction. Available at: [Link]

• Sharma, R., et al. (2018). 2H-Pyran-2-ones and their annelated analogs as multifaceted building blocks for the fabrication of diverse heterocycles. ResearchGate. Available at: [Link]

• Chourpa, I., et al. (1998). Kinetics of lactone hydrolysis in antitumor drugs of camptothecin series as studied by fluorescence spectroscopy. Biochimica et Biophysica Acta (BBA) - General Subjects, 1379(3), 353-366. Available at: [Link]

• Fagron Academy. (n.d.). Stabilization of Oxidation Prone Ingredients. Available at: [Link]

• K-Jhil. (2024). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. Available at: [Link]

• Bucar, F., et al. (2013). Techniques for extraction and isolation of natural products: a comprehensive review. Journal of Pharmaceutical and Biomedical Analysis, 76, 1-21. Available at: [Link]

• Lope, R. & Moliner, V. (2013). Mechanisms of Lactone Hydrolysis in Acidic Conditions. The Journal of Organic Chemistry, 78(14), 6880-6889. Available at: [Link]

• Scribd. (n.d.). Solvent Selection for Extraction. Available at: [Link]

• K-Jhil. (2024). Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions. Available at: [Link]

• Lope, R. & Moliner, V. (2013). Mechanisms of Lactone Hydrolysis in Acidic Conditions. ACS Publications. Available at: [Link]

• Scent.vn. (n.d.). 2H-Pyran-2-one (CAS 504-31-4). Available at: [Link]

• Jilalat, A. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. ResearchGate. Available at: [Link]

• Omura, S., et al. (1999). Isolation of a 2-Pyrone Compound as an Antioxidant from a Fungus and Its New Reaction Product with 1,1-Diphenyl-2-picrylhydrazyl Radical. Bioscience, Biotechnology, and Biochemistry, 63(2), 418-420. Available at: [Link]

• Ortiz, A., et al. (2012). Solvent Selection for Pressurized Liquid Extraction of Polymeric Sorbents Used in Air Sampling. Atmosphere, 3(1), 16-35. Available at: [Link]

• Al-Matar, H. M., et al. (2011). Synthesis and biological activities of some fused pyran derivatives. Journal of the Saudi Chemical Society, 15(4), 333-338. Available at: [Link]

• Martinez-Nunez, E., et al. (2024). Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Computational Study. Molecules, 29(22), 5028. Available at: [Link]

• Singh, A., et al. (2023). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Heliyon, 9(7), e17904. Available at: [Link]

• Wang, Y., et al. (2021). Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. ResearchGate. Available at: [Link]

• Stanovnik, B., et al. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC, 2006(5), 102-115. Available at: [Link]

• Kumar, D., et al. (2016). Natural and Synthetic 2H-Pyran-2-ones and Their Versatility in Organic Synthesis. ChemInform, 47(32). Available at: [Link]

• Wibberg, D., et al. (2016). Biosynthesis of α-pyrones. Beilstein Journal of Organic Chemistry, 12, 665-677. Available at: [Link]

• Kuznetsov, A. G., & Kysil, A. S. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Molecules, 28(24), 8056. Available at: [Link]

• Cimmino, A., et al. (2021). An Overview of α-Pyrones as Phytotoxins Produced by Plant Pathogen Fungi. Molecules, 26(13), 3986. Available at: [Link]

• Bucar, F., et al. (2013). Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques. Journal of AOAC International, 96(6), 1208-1218. Available at: [Link]

• El-Hossary, E. M., et al. (2017). Natural Dibenzo-α-Pyrones and Their Bioactivities. Marine Drugs, 15(4), 101. Available at: [Link]

• O'Donnell, K., et al. (2021). Protocol for culturing and extracting DNA from fungal isolates associated with brown spot needle blight. protocols.io. Available at: [Link]

• Wibberg, D., et al. (2016). Biosynthesis of α-pyrones. Semantic Scholar. Available at: [Link]

• Lien, E. J., et al. (2020). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. Molecules, 25(23), 5678. Available at: [Link]

• 3V Sigma USA. (2025). How Antioxidants Improve the Longevity of Polyolefin-Based Materials. Available at: [Link]

• Ferreira, A. R., et al. (2021). Enhancement of the Antioxidant and Antimicrobial Activities of Porphyran through Chemical Modification with Tyrosine Derivatives. Marine Drugs, 19(5), 269. Available at: [Link]

• Vandenburg, H. J., et al. (1999). A simple solvent selection method for accelerated solvent extraction of additives from polymers. The Analyst, 124(11), 1707-1710. Available at: [Link]

• Zhang, Q. W., et al. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. Chinese Medicine, 13, 20. Available at: [Link]

• Gill, G. B. (2004). Synthesis of Pyran and Pyranone Natural Products. Molecules, 9(6), 498-513. Available at: [Link]

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• 8. On the pyrolysis mechanism of 2-pyranones and 2-pyranthiones: thermally induced ground electronic state chemistry of pyran-2-thione - PubMed [pubmed.ncbi.nlm.nih.gov]
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Troubleshooting low purity in Opuntiol synthesis

Welcome to the technical support center for the synthesis of Opuntiol. This guide is designed for researchers, scientists, and professionals in drug development who are working on or planning the chemical synthesis of Opuntiol (6-hydroxymethyl-4-methoxy-2H-pyran-2-one). As a Senior Application Scientist, my goal is to provide you with not just a set of instructions, but a deep, mechanistic understanding of the synthetic process, enabling you to troubleshoot effectively and optimize your reaction outcomes.

The information presented here is a synthesis of established principles in heterocyclic chemistry and practical insights into common challenges encountered during the synthesis of structurally related 2-pyrone compounds. Since a standardized, large-scale total synthesis of Opuntiol is not yet widely published, this guide is based on a scientifically plausible and robust synthetic strategy.

Section 1: Proposed Synthetic Pathway for Opuntiol

The synthesis of the Opuntiol core structure, a substituted 2H-pyran-2-one, can be logically approached through a convergent strategy involving a Claisen-type condensation followed by cyclization and subsequent functional group manipulations. The proposed pathway is outlined below.

Caption: Proposed synthetic workflow for Opuntiol.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues that may arise during the synthesis of Opuntiol, categorized by the stage of the reaction.

FAQ 1: Low Yield in the Initial Condensation Step (Step 1)

Question: I am observing a low yield of the intermediate diketone ester in the initial Claisen condensation between diethyl oxalate and methoxyacetone. What are the likely causes and how can I improve the yield?

Answer:

Low yields in Claisen condensations are a frequent challenge and can often be attributed to several factors related to the reagents, reaction conditions, and competing side reactions.

• Causality and Explanation: The Claisen condensation relies on the formation of an enolate from the α-carbon of methoxyacetone, which then acts as a nucleophile attacking the electrophilic carbonyl of diethyl oxalate.[1] The reaction is driven to completion by the deprotonation of the resulting β-diketone, which is significantly more acidic than the starting ketone.[2]

• Troubleshooting Steps:

  • Purity of Reagents and Solvent:

    • Moisture: The presence of water in the ethanol will consume the sodium ethoxide base, leading to incomplete enolate formation. Ensure absolute (anhydrous) ethanol is used.

    • Methoxyacetone Quality: Methoxyacetone can undergo self-condensation or other side reactions if it contains acidic or basic impurities. Consider distillation of methoxyacetone prior to use.

    • Sodium Ethoxide Quality: Sodium ethoxide is hygroscopic and can decompose upon exposure to air. Use freshly opened or properly stored sodium ethoxide.

  • Reaction Temperature:

    • While the reaction is typically run at room temperature or with gentle heating, excessively high temperatures can promote side reactions such as the self-condensation of methoxyacetone. Conversely, temperatures that are too low may result in a sluggish reaction. An optimal temperature range should be determined empirically, starting from room temperature.

  • Stoichiometry and Order of Addition:

    • A common strategy to suppress the self-condensation of the enolizable ketone is to add the ketone slowly to a solution of the base and the non-enolizable ester (diethyl oxalate).[1] This maintains a low concentration of the enolate, favoring the desired crossed Claisen condensation.

  • Competing Side Reactions:

    • Self-Condensation of Methoxyacetone: As mentioned, this is a likely side reaction. The slow addition protocol can mitigate this.

    • Cannizzaro-type Reactions: Although less common under these conditions, disproportionation of any aldehyde impurities could consume the base.

Parameter	Recommendation	Rationale
Solvent	Absolute Ethanol	Prevents quenching of the alkoxide base by water.
Base	Fresh, high-purity Sodium Ethoxide	Ensures sufficient concentration of active base for enolate formation.
Reagent Addition	Slow, dropwise addition of methoxyacetone	Minimizes the concentration of the enolate, reducing self-condensation.[1]
Temperature	Room Temperature to 50°C	Balances reaction rate with the suppression of side reactions.

FAQ 2: Incomplete Cyclization or Formation of Side Products (Step 2)

Question: During the acidic workup and cyclization step, I am seeing a mixture of products on my TLC plate, and the yield of the desired 4-hydroxy-2-pyrone is low. What could be going wrong?

Answer:

The acid-catalyzed cyclization of the intermediate diketone ester is a critical step that can be prone to side reactions if not carefully controlled.

• Causality and Explanation: The cyclization proceeds through an intramolecular nucleophilic attack of the enol form of one ketone onto the other carbonyl group, followed by dehydration to form the pyrone ring. Strong acids are typically required to catalyze this process.[3] However, harsh acidic conditions can also lead to degradation or alternative cyclization pathways.

• Troubleshooting Steps:

  • Acid Concentration and Temperature:

    • Excessively concentrated acid or high temperatures can lead to charring and decomposition of the organic material. It is crucial to control the temperature during the addition of the acid and during the subsequent heating for cyclization.

    • Experiment with different acids (e.g., sulfuric acid, polyphosphoric acid) and concentrations to find the optimal conditions for your specific substrate.

  • Reaction Time:

    • Prolonged reaction times at elevated temperatures can lead to the formation of undesired byproducts. Monitor the reaction progress by TLC to determine the optimal reaction time.

  • Formation of Furanone Byproducts:

    • A common side reaction in the synthesis of 2-pyrones is the formation of isomeric furanones. This can occur through an alternative cyclization pathway. The ratio of pyrone to furanone can often be influenced by the choice of acid catalyst and reaction conditions.

Caption: Competing cyclization pathways leading to 2-pyrone and furanone byproducts.

FAQ 3: Difficulties with Purification of Opuntiol

Question: My final Opuntiol product is difficult to purify. I am observing streaking on my TLC plates and poor separation during column chromatography. What purification strategies do you recommend?

Answer:

Opuntiol, with its hydroxymethyl and methoxy groups, is a polar molecule, which can present challenges for traditional purification methods.

• Causality and Explanation: The polarity of Opuntiol can lead to strong interactions with the stationary phase in normal-phase chromatography (e.g., silica gel), resulting in band broadening and poor separation.[4] The presence of a hydroxyl group can also lead to tailing on silica gel due to its acidic nature.

• Recommended Purification Protocols:

  • Recrystallization:

    • If the crude product is a solid and of reasonable purity (>80-90%), recrystallization is often the most effective method for obtaining highly pure material.

    • Protocol:

      • Perform a solvent screen to identify a suitable solvent or solvent system (a good solvent will dissolve the compound when hot but not when cold).

      • Dissolve the crude product in a minimal amount of the hot solvent.

      • If insoluble impurities are present, perform a hot filtration.

      • Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

      • Collect the crystals by filtration and wash with a small amount of cold solvent.

      • Dry the crystals under vacuum.

  • Reversed-Phase Chromatography:

    • For highly polar compounds that are difficult to purify on silica gel, reversed-phase chromatography is often the method of choice.[4]

    • Protocol:

      • Use a C18 column with a polar mobile phase, such as a gradient of water and acetonitrile or water and methanol.

      • Adding a modifier like 0.1% formic acid or trifluoroacetic acid to the mobile phase can improve the peak shape of polar, slightly acidic, or basic compounds.

      • Dissolve the crude sample in a minimal amount of a strong solvent (e.g., methanol or DMF) and either inject directly or perform a "dry load" by adsorbing the sample onto a small amount of C18 silica before loading onto the column.

Purification Method	Advantages	Disadvantages
Recrystallization	High purity, scalable, cost-effective.	Requires a solid product and a suitable solvent system; may not be effective for removing impurities with similar solubility.
Reversed-Phase Chromatography	Excellent for polar compounds, good resolution.[5]	Requires specialized equipment (HPLC), can be more expensive, and may require removal of water from the final product.
Normal-Phase Chromatography (Silica Gel)	Widely available, good for less polar impurities.	Can be challenging for polar compounds, leading to streaking and poor separation.[4]

Section 3: Analytical Protocols for Purity Assessment

Accurate assessment of purity is crucial for confirming the identity and quality of your synthesized Opuntiol.

Protocol 1: High-Performance Liquid Chromatography (HPLC)

• Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 10% B, ramp to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm and 280 nm.

• Sample Preparation: Dissolve a small amount of the sample in methanol or acetonitrile to a concentration of approximately 1 mg/mL.

Protocol 2: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

• Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

• Procedure:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of the deuterated solvent.

  • Acquire a ¹H NMR spectrum.

  • Integrate the peaks to determine the relative ratios of protons. The presence of impurity peaks will indicate a non-pure sample.

Section 4: References

• BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds. BenchChem Technical Support.

• Google Patents. (1969). 4-pyrone synthesis. US3468914A.

• National Center for Biotechnology Information. (2016). Biosynthesis of α-pyrones. PMC.

• National Center for Biotechnology Information. (n.d.). Synthesis of hydroxypyrone- and hydroxythiopyrone-based matrix metalloproteinase inhibitors: Developing a structure–activity relationship. PMC.

• PubMed. (2010). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column.

• OSTI.GOV. (1984). Separation of valuable heterocyclic compounds from raw benzene and coal tar. ETDEWEB.

• ResearchGate. (n.d.). Synthesis of Diketohexenoic Acid Derivatives by Alkenylation of Indoles and Pyrroles with 4-Pyrones.

• ResearchGate. (2013). Synthesis of Some O-Substituted Derivatives of Natural 6-hydroxymethyl-4-methoxy-2H-pyran-2-one (opuntiol).

• National Center for Biotechnology Information. (2017). Synthesis of γ-pyrones via decarboxylative condensation of β-ketoacids. PMC.

• National Center for Biotechnology Information. (n.d.). Synthesis of porphyrins bearing 1-4 hydroxymethyl groups and other one-carbon oxygenic substituents in distinct patterns. PMC.

• ResearchGate. (n.d.). The synthesis of β-keto lactones via cyclization of β-keto ester dianions or the cyclization of Meldrum's acid derivatives.

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography.

• Semantic Scholar. (1982). Reactions between 4‐hydroxy‐6‐methyl‐2‐pyrone and aldehydes both in the absence and the presence of added thiols.

• Reddit. (2023). Purification of strong polar and basic compounds. r/Chempros.

• (n.d.). Protecting groups.

• An-Najah Staff. (2024). Spectral, crystal structure of novel Pyran-2-one Zwitterion Schiff derivative.

• ResearchGate. (2025). Organocatalyzed Approach to the Synthesis of γ‐Pyrones via Hydration/Cyclization of Skipped Diynones under Basic Conditions.

• Organic Synthesis. (n.d.). Protecting Groups.

• Organic Syntheses. (2014). Enantioselective Synthesis of α− and β−Boc-‐protected 6-‐ Hydroxy-‐pyranones.

• ResearchGate. (2025). The reactivity of 4‐hydroxy‐6‐methyl‐2‐pyrone towards aliphatic saturated and α,β‐unsaturated aldehydes.

• Organic Chemistry Portal. (n.d.). Protecting Groups.

• BenchChem. (2025). Application Notes and Protocols: Claisen Condensation Reactions Involving Diethyl Oxalate.

• Journal of the Chemical Society C: Organic (RSC Publishing). (n.d.). Reactions of 4-hydroxy-6-methyl-2-pyrone and 6-substituted 4-hydroxycoumarins with αβ-unsaturated acyl chlorides.

• MDPI. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application.

• National Center for Biotechnology Information. (n.d.). Recent Advances in the Synthesis of 2-Pyrones. PMC.

• Beilstein Journals. (2014). 4-Hydroxy-6-alkyl-2-pyrones as nucleophilic coupling partners in Mitsunobu reactions and oxa-Michael additions.

• BenchChem. (2025). A Comparative Guide to the Synthetic Routes of 2H-Pyran-2-Ones.

• SciELO. (n.d.). Pyrone Biomonitored Synthesis.

• Google Patents. (n.d.). Synthetic method for methoxyacetone. CN105384616A.

• ChemicalBook. (2022). the synthesis of diethyl oxalate.

• BenchChem. (2025). Technical Support Center: Reactions of Diethyl Oxalate with Strong Bases.

• (n.d.). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.

• ResearchGate. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS.

• (2023). Synthesis of 2-Pyrones from Renewable Resources.

• PubMed. (2017). Direct synthesis of γ-pyrones by electrophilic condensation of β-ketoesters.

• Organic Syntheses Procedure. (n.d.). Ethyl acetopyruvate.

• RSC Publishing. (n.d.). A convenient synthesis of alkylated 4-hydroxy-2-pyrones.

• Encyclopedia.pub. (2024). Natural 4-Hydroxy-2-pyrones.

• ResearchGate. (2025). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application.

• ResearchGate. (n.d.). “Eco-friendly HPLC method for analysis of dipyrone and hyoscine in different matrices with biomonitoring”.

• Google Patents. (n.d.). Synthesis of 4-pyrones. US3491122A.

• MDPI. (2015). Recent Advances in the Synthesis of 2-Pyrones.

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Technical Support Center: Ensuring the Stability of Pyran-2-one Rings

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with compounds containing pyran-2-one rings. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the challenges associated with the stability of these important heterocyclic scaffolds. Pyran-2-ones are versatile structures found in numerous natural products and pharmacologically active molecules, but their inherent reactivity, particularly the susceptibility of the lactone (cyclic ester) to hydrolysis, can present significant experimental hurdles.[1][2][3][4] This guide will equip you with the knowledge to anticipate, troubleshoot, and prevent the degradation of your compounds.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability and handling of pyran-2-one compounds.

Q1: What exactly is pyran-2-one ring hydrolysis?

A: Pyran-2-one ring hydrolysis is a chemical reaction in which the cyclic ester (lactone) functionality within the pyran-2-one ring is cleaved by reacting with water. This reaction breaks open the ring to form a linear hydroxy carboxylic acid. The pyran-2-one ring contains three electrophilic centers (C-2, C-4, and C-6) that are vulnerable to nucleophilic attack.[1][5] In hydrolysis, a water molecule acts as the nucleophile, attacking the carbonyl carbon (C-2) of the lactone. This process can be significantly accelerated by the presence of acids or bases, which act as catalysts.

Q2: I've noticed my pyran-2-one compound degrading in solution. What is the most likely cause?

A: The most common cause of degradation in solution is hydrolysis. The stability of the pyran-2-one ring is highly dependent on the pH and composition of the solvent system. Aqueous solutions, particularly those that are acidic or alkaline, create an environment ripe for hydrolysis.[6][7][8] For example, research has shown that both acidic and alkaline conditions can promote the hydrolysis and ring transformation of 2H-pyran-2-ones.[6][7][8] Even seemingly neutral water can facilitate slow hydrolysis over time, a process that can be accelerated by elevated temperatures.

Q3: What are the ideal storage conditions for my pyran-2-one compounds in their solid (powder) form?

A: In their solid state, pyran-2-one compounds are generally stable.[8] However, to maximize their shelf-life and prevent slow degradation from atmospheric moisture, you must adhere to the following storage protocols:

• Keep it Dry: Store the compound in a desiccator containing a suitable desiccant (e.g., silica gel, Drierite™). This is the most critical factor.

• Keep it Cool: Store at a low temperature, typically 2-8°C or -20°C, to minimize any potential thermal degradation. For long-term storage, -20°C is preferable.

• Keep it Dark: Use an amber vial or store the container in the dark to prevent any potential photochemical reactions.

• Keep it Sealed: Ensure the container is tightly sealed to prevent the ingress of moisture and air. Consider flushing the vial with an inert gas like argon or nitrogen before sealing for particularly sensitive compounds.

Q4: How should I prepare and store stock solutions of my pyran-2-one-containing compounds?

A: Preparing and storing stock solutions correctly is paramount to ensuring reproducible experimental results.

• Solvent Choice: Use a dry, aprotic organic solvent in which your compound is highly soluble. Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are common choices. Avoid using aqueous buffers for stock solutions.

• Concentration: Prepare a high-concentration stock solution (e.g., 10-50 mM). This allows you to add a very small volume to your aqueous experimental medium, minimizing the amount of organic solvent in your final assay while also reducing the water content in the stock vial.

• Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots. This practice prevents multiple freeze-thaw cycles, which can introduce atmospheric moisture into the stock solution upon opening.

Q5: Are all pyran-2-one derivatives equally susceptible to hydrolysis?

A: No, the susceptibility to hydrolysis varies significantly and is influenced by the substituents on the pyran ring. The electronic and steric properties of these substituents play a crucial role.

• Electronic Effects: Electron-withdrawing groups attached to the ring can increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack and thus, hydrolysis. Conversely, electron-donating groups may reduce this susceptibility.

• Steric Hindrance: Bulky substituents near the carbonyl group can sterically hinder the approach of a water molecule, slowing down the rate of hydrolysis.

• Neighboring Functional Groups: The presence of other functional groups, such as hydroxyl groups on the pyran ring, can have a tremendous effect on the hydrolysis rate, often increasing it significantly.[9]

Section 2: Troubleshooting Guide: Preventing Hydrolysis During Experiments

This guide provides solutions to specific problems you might encounter during your research.

Problem 1: My HPLC/LC-MS analysis shows a new peak that increases over time, with a mass corresponding to my compound +18 Da.

• Diagnosis: This is a classic sign of hydrolysis. The +18 Da mass shift corresponds to the addition of a water molecule (H₂O) as the lactone ring opens.

• Causative Analysis:

  • Mobile Phase: If your mobile phase contains water (especially with acidic or basic additives like formic acid, TFA, or ammonia), hydrolysis can occur during the analytical run or while samples are sitting in the autosampler.

  • Sample Preparation: The sample diluent is a likely culprit. If you are dissolving or diluting your compound in an aqueous buffer or a solvent mixture with a high water content, hydrolysis will begin immediately.

• Corrective & Preventive Actions:

  • Action 1 (Immediate): Analyze samples immediately after preparation. Minimize the time samples spend in the autosampler. If possible, use a cooled autosampler (e.g., 4°C) to slow the reaction rate.

  • Action 2 (Sample Prep): Prepare your samples for injection in a solvent that mimics the initial mobile phase composition but is predominantly organic, or use your stock solution solvent (e.g., DMSO).

  • Action 3 (Method Development): If possible, develop a rapid HPLC method to reduce the analysis time. For compounds highly sensitive to acid, consider using a mobile phase with a neutral pH buffer, though this may impact chromatographic performance.

Problem 2: I'm seeing a progressive loss of biological activity of my compound in my cell-based or enzymatic assay.

• Diagnosis: The compound is likely degrading in the aqueous assay buffer, with hydrolysis being the primary suspect. The resulting hydroxy acid is typically inactive or has significantly reduced activity.

• Causative Analysis:

  • Buffer pH: The pH of your cell culture medium (typically ~7.4) or enzyme assay buffer can be sufficient to catalyze hydrolysis over the course of a multi-hour or multi-day experiment.

  • Temperature: Assays performed at 37°C will accelerate the rate of hydrolysis compared to those run at room temperature or 4°C.

  • Enzymatic Degradation: While less common for the pyran-2-one ring itself, consider if esterases present in your cell lysate or serum-containing medium could be contributing to the hydrolysis.

• Corrective & Preventive Actions:

  • Action 1 (Time-Course Experiment): Perform a stability study. Incubate the compound in the assay buffer without cells or enzymes. At various time points (e.g., 0, 2, 4, 8, 24 hours), quench the reaction and analyze the remaining parent compound by HPLC or LC-MS. This will determine the compound's half-life under your specific assay conditions.

  • Action 2 (Assay Redesign): If the compound is unstable, shorten the assay incubation time. For cell-based assays, consider adding the compound at the last possible moment.

  • Action 3 (Buffer Optimization): If the assay allows, test if a slightly more acidic buffer (e.g., pH 6.0-6.5) improves stability, but be mindful of the impact on your biological system.

Problem 3: My compound is degrading during aqueous work-up or purification steps (e.g., liquid-liquid extraction or column chromatography).

• Diagnosis: Exposure to aqueous acidic or basic conditions during extraction or the use of protic solvents in chromatography is causing hydrolysis.

• Causative Analysis:

  • Aqueous Washes: Washing organic layers with aqueous sodium bicarbonate, ammonium chloride, or even brine can alter the pH and introduce water, promoting hydrolysis.

  • Chromatography: Using silica gel (which is inherently acidic) with solvent systems containing alcohols (e.g., methanol, ethanol) can lead to degradation on the column. The alcohol can act as a nucleophile (alcoholysis) in a similar way to water.

• Corrective & Preventive Actions:

  • Action 1 (Work-up): Minimize contact time with aqueous layers. If an aqueous wash is necessary, perform it quickly and at a low temperature. Ensure the organic layer is thoroughly dried with a drying agent (e.g., MgSO₄, Na₂SO₄) before solvent evaporation.

  • Action 2 (Purification): Consider using a less acidic stationary phase, such as neutral alumina. Alternatively, you can pre-treat silica gel by washing it with a solvent mixture containing a small amount of a non-nucleophilic base like triethylamine to neutralize the acidic sites. Opt for aprotic, non-alcoholic solvent systems for your chromatography whenever possible.

Section 3: Experimental Protocols

This section provides a detailed methodology for assessing the stability of your compound.

Protocol: Accelerated Stability Testing of a Pyran-2-one Compound in Solution

Objective: To determine the rate of hydrolysis of a pyran-2-one compound under simulated experimental conditions.

Materials:

• Pyran-2-one compound of interest

• Anhydrous DMSO

• Assay Buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• HPLC or LC-MS system

• Thermostated incubator or water bath (e.g., 37°C)

• Acetonitrile (ACN) or other suitable quenching solvent

• Autosampler vials

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the pyran-2-one compound in anhydrous DMSO.

• Reaction Setup:

  • In a microcentrifuge tube, add 990 µL of your pre-warmed (37°C) assay buffer.

  • To start the reaction (t=0), add 10 µL of the 10 mM stock solution to the buffer. This gives a final concentration of 100 µM.

  • Vortex briefly to mix and immediately withdraw the first time-point sample.

  • Place the microcentrifuge tube in the 37°C incubator.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw a 50 µL aliquot from the reaction tube.

  • Immediately quench the reaction by adding the 50 µL aliquot to a vial containing 150 µL of cold acetonitrile. This will stop the hydrolysis and precipitate any proteins if present.

  • Vortex the quenched sample and centrifuge if necessary to pellet any precipitate.

• Analysis:

  • Transfer the supernatant of each quenched sample to an autosampler vial.

  • Analyze each sample by a validated HPLC or LC-MS method to determine the peak area of the parent pyran-2-one compound.

• Data Interpretation:

  • Normalize the peak area of the parent compound at each time point to the peak area at t=0.

  • Plot the percentage of the remaining parent compound versus time.

  • From this plot, you can calculate the compound's half-life (t₁/₂) under these specific conditions.

Section 4: Data & Visualization

Table 1: Summary of Factors Influencing Pyran-2-one Ring Hydrolysis

Factor	Condition Promoting Hydrolysis	Condition Preserving Stability	Rationale
pH	Acidic (pH < 6) or Alkaline (pH > 8)	Neutral (pH ~6-7.5) or Anhydrous	Acid and base catalyze the nucleophilic attack of water on the lactone carbonyl.[6][7]
Temperature	Elevated (e.g., 37°C or higher)	Low (e.g., 4°C, -20°C)	Higher temperature increases the rate of chemical reactions, including hydrolysis.[10]
Solvent	Aqueous, Protic (e.g., water, methanol)	Aprotic, Anhydrous (e.g., DMSO, ACN)	Protic solvents can act as nucleophiles or facilitate proton transfer, promoting hydrolysis.[9]
Storage Form	Aqueous Solution	Solid (desiccated), Anhydrous Stock	Minimizes the presence of water, the key reactant in hydrolysis.[11][12]

Diagram: Mechanism of Pyran-2-one Hydrolysis

The following diagram illustrates the general mechanism for both base-catalyzed and acid-catalyzed hydrolysis of the pyran-2-one ring.

Caption: Base- and acid-catalyzed hydrolysis pathways of a pyran-2-one ring.

Section 5: References

• Požgan, F., & Kočevar, M. (2009). RING TRANSFORMATIONS OF 2H-PYRAN-2-ONES AND FUSED PYRAN-2-ONES WITH NUCLEOPHILIC REAGENTS. HETEROCYCLES, 77(2), 659. Available from: [Link]

• Sharma, G. S., & Singh, S. (1993). Formation of lactones during storage of UHT processed buffalo milk. Journal of Dairy Research, 60(3), 343-349. Available from: [Link]

• Zia-ur-Rehman, M., & El-Kersh, T. A. (1983). Effect of hydroxyl group substituents on pyran ring on hydrolysis rate of benzoates: 2-tetrahydropyranyl benzoate. Journal of Pharmaceutical Sciences, 72(8), 959-961. Available from: [Link]

• Jadreškić, M., et al. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Molecules, 26(17), 5344. Available from: [Link]

• ResearchGate. (n.d.). Synthesis of 2H-pyran-2-one precursors 3 and 5. Available from: [Link]

• Požgan, F., & Kočevar, M. (2009). RING TRANSFORMATIONS OF 2H-PYRAN-2-ONES AND FUSED PYRAN-2-ONES WITH NUCLEOPHILIC REAGENTS. HETEROCYCLES, 77(2). Available from: [Link]

• Tejedor, D., et al. (2019). Recent Advances in the Synthesis of 2H-Pyrans. Molecules, 24(16), 2904. Available from: [Link]

• Jilalat, I. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Journal Marocain de Chimie Hétérocyclique, 21(3), 1-52. Available from: [Link]

• Tejedor, D., et al. (2019). Recent Advances in the Synthesis of 2H-Pyrans. Molecules, 24(16), 2904. Available from: [Link]

• Wikipedia. (n.d.). 2-Pyrone. Available from: [Link]

• Tabti, S., et al. (2024). Spectral, crystal structure of novel Pyran-2-one Zwitterion Schiff derivative. Journal of Molecular Structure, 1310, 138258. Available from: [Link]

• ResearchGate. (n.d.). Selected examples of natural occurring 2-pyrones. Available from: [Link]

• Encyclopedia.pub. (2024). Natural 4-Hydroxy-2-pyrones. Available from: [Link]

• Shestopalov, A. M., et al. (2018). Reactions of 5-formyl- and 5-acyl-3,4-dihydro-2h-pyrans and their annelated analogs with nucleophiles. Chemistry of Heterocyclic Compounds, 54(5), 436-456. Available from: [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. 2-Pyrone - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Investigation of Pharmaceutical Importance of 2<i>H</i>-Pyran-2-One Analogues via Computational Approaches - ProQuest [proquest.com]
• 8. mdpi.com [mdpi.com]
• 9. Effect of hydroxyl group substituents on pyran ring on hydrolysis rate of benzoates: 2-tetrahydropyranyl benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Formation of lactones during storage of UHT processed buffalo milk | Journal of Dairy Research | Cambridge Core [cambridge.org]
• 11. vigon.com [vigon.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Structural Elucidation Guide: 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

Common Name: Opuntiol (or Opuntiol Methyl Ether) CAS: 100348-39-6 (Generic reference) Content Type: Technical Comparison & Application Guide

Executive Summary & Application Scope

6-Hydroxymethyl-4-methoxy-2H-pyran-2-one is a bioactive

-pyrone derivative, predominantly isolated from Opuntia species (e.g., Opuntia dillenii, Opuntia ficus-indica) and select fungal cultures. It serves as a critical scaffold in the development of anti-inflammatory and antiproliferative agents.

The Challenge: Distinguishing this molecule from its structural isomers (e.g., Kojic acid derivatives) and its biosynthetic precursors (e.g., 4-hydroxy-6-methyl-2-pyrone) is a frequent bottleneck in natural product isolation. The 2-pyrone ring protons (H-3 and H-5) exhibit subtle splitting patterns (W-coupling) that are often overlooked in low-resolution scans, leading to misassignment.

This guide provides a definitive 1H NMR structural assignment, contrasting the target molecule against its closest spectral "mimics" to ensure rigorous identification in drug development workflows.

Structural Analysis & Electronic Environment

The 2-pyrone ring system is electron-deficient, but the substituents at C4 and C6 significantly alter the local magnetic environment.

• C4-Methoxy Group: Acts as a strong Electron Donating Group (EDG) via resonance. This increases electron density at the ortho-positions (C3 and C5), causing a distinct upfield shift of the H-3 and H-5 protons compared to unsubstituted pyrones.

• C6-Hydroxymethyl Group: The primary alcohol is electron-withdrawing by induction, slightly deshielding H-5 compared to a simple methyl group.

• W-Coupling (Long Range): A characteristic feature of 2-pyrones is the long-range coupling (

  Hz) between H-3 and H-5. This doublet/doublet-of-doublets pattern is the "fingerprint" of the 2,4,6-substituted system.

Visualization: Structural Assignment Workflow

Figure 1: Decision tree for distinguishing the target pyrone from common biosynthetic analogs.

Comparative NMR Data Analysis

The following data compares the target molecule directly against its methyl-analog (a common precursor) and Kojic Acid (a common isomer often confused due to similar mass).

Solvent System:

(Recommended for optimal solubility and resolution of the hydroxymethyl group).

Proton Position	Target Molecule (Opuntiol)	Methyl Analog (4-Methoxy-6-methyl)	Isomer (Kojic Acid)
Structure Ref.	6-CH2OH, 4-OMe	6-CH3, 4-OMe	2-CH2OH, 5-OH (4-pyrone)
H-3	5.32 ppm (d, J=2.1 Hz)	5.42 ppm (d, J=2.0 Hz)	6.34 ppm (s)
H-5	6.02 ppm (td, J=1.0, 2.1 Hz)	5.80 ppm (d, J=2.0 Hz)	N/A (H-6 is 8.01 ppm)
-OCH3	3.71 ppm (s)	3.82 ppm (s)	N/A (OH group)
-CH2-	4.19 ppm (s)	2.26 ppm (s, as -CH3)	4.29 ppm (s)
Key Distinction	H-5 is deshielded by adjacent CH2OH compared to CH3.	Methyl group appears upfield (~2.2 ppm).	H-6 is very downfield (>8.0 ppm) due to 4-pyrone ring current.

Note: Data for Opuntiol sourced from isolation studies in Opuntia dillenii [1, 2].[1] Kojic acid data referenced from standard spectral databases [3].

Detailed Experimental Protocol

To reproduce the literature values and ensure spectral fidelity, follow this standardized protocol.

A. Sample Preparation[1][2]

• Mass Requirement: 2–5 mg of purified compound.

• Solvent Choice:

  • Primary:

    (Chloroform-d).

  • Additive: If solubility is poor or peaks are broad, add 2-3 drops of

    (Methanol-d4). This breaks intermolecular H-bonding at the C6-hydroxymethyl group, sharpening the signal.

  • Warning: Avoid DMSO-d6 unless necessary, as it shifts the -OH signal downfield (to ~5.5-6.0 ppm) and may obscure the H-3/H-5 region due to solvent viscosity broadening.

B. Acquisition Parameters (400 MHz or higher)

• Pulse Sequence: Standard 1D proton (zg30).

• Relaxation Delay (D1): Set to

  seconds. The quaternary carbons in pyrones relax slowly; ensure sufficient delay for accurate integration of the OMe vs. Ring protons.

• Scans (NS): 16–64 scans (depending on concentration).

• Temperature: 298 K (25°C).

C. Validation Workflow (HMBC)

To confirm the position of the hydroxymethyl group (C6) vs. the methoxy group (C4), run a Heteronuclear Multiple Bond Correlation (HMBC) experiment.

• Diagnostic Correlation 1: The Methoxy protons (3.71 ppm) should show a strong correlation to C4 (~166-170 ppm).

• Diagnostic Correlation 2: The H-3 proton (5.32 ppm) should correlate to C2 (Carbonyl) (~166 ppm) and C4 .

• Diagnostic Correlation 3: The CH2 protons (4.19 ppm) should correlate to C5 (~100 ppm) and C6 (~160-166 ppm), confirming the attachment at the 6-position.

Visualization: HMBC Connectivity

Figure 2: Key HMBC correlations required to confirm the regiochemistry of the 4,6-substitution.

References

• Siddiqui, B. S., et al. (2016). "Analgesic Potential of Opuntia dillenii and its Compounds Opuntiol and Opuntioside Against Pain Models in Mice." Records of Natural Products, 10(6), 687-696.

• Veeramani, K., et al. (2019).[1][3] "Isolation and characterization of opuntiol from Opuntia Ficus indica (L. Mill) and its antiproliferative effect in KB oral carcinoma cells." Journal of Applied Biomedicine.

• AIST Spectral Database. "1H NMR Spectrum of Kojic Acid." SDBS Web: Spectral Database for Organic Compounds.

• Douglas, T., et al. (1980). "Pyrones. VI. The total synthesis of phacidin." Canadian Journal of Chemistry, 58, 2158. (Reference for 4-methoxy-6-methyl-2-pyrone shifts).

Sources

• 1. researchgate.net [researchgate.net]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. tandfonline.com [tandfonline.com]

13C NMR Spectral Guide: 4-Methoxy-6-hydroxymethyl-2-pyrone (Opuntiol)

Executive Summary & Strategic Importance

In the realm of heterocyclic drug discovery, 2-pyrone (α-pyrone) derivatives represent a privileged scaffold, exhibiting potent analgesic, anti-inflammatory, and anti-proliferative activities. 4-methoxy-6-hydroxymethyl-2-pyrone , commonly known as Opuntiol , is a critical secondary metabolite isolated from Opuntia species (e.g., Opuntia ficus-indica, Opuntia dillenii).

Accurate structural elucidation of Opuntiol is often complicated by the presence of regioisomers (e.g., 2-methoxy-γ-pyrones) and close structural analogs (e.g., 4-methoxy-6-methyl-2-pyrone). This guide provides a definitive 13C NMR spectral analysis, contrasting Opuntiol with its non-hydroxylated analogs to establish a self-validating identification protocol.

Structural Elucidation & Spectral Assignments[1][2][3][4][5][6]

The definitive identification of Opuntiol relies on the distinct chemical shifts of the pyrone ring carbons and the hydroxymethyl side chain. Below is the consensus data derived from high-resolution NMR studies in mixed solvent systems (CDCl₃ + CD₃OD), which are commonly used to improve solubility and resolution of hydroxylated pyrones.

Table 1: 13C NMR Spectral Data of Opuntiol (100 MHz)

Carbon Position	Chemical Shift (δ, ppm)	Multiplicity	Functional Group Assignment	Diagnostic Feature
C-2	166.8	C (quat)	Carbonyl (Ester)	Typical α-pyrone carbonyl range.
C-3	88.5	CH	Olefinic Methine	Upfield shift due to β-effect of C4-OMe.
C-4	173.5	C (quat)	Olefinic (Oxygenated)	Deshielded by direct attachment to OMe.
C-5	99.8	CH	Olefinic Methine	Characteristic of 4,6-disubstituted 2-pyrones.
C-6	166.1	C (quat)	Olefinic (Quaternary)	Shift affected by hydroxymethyl attachment.
C-7	60.9	CH₂	Hydroxymethyl	Key Differentiator: Signal at ~61 ppm (vs ~20 ppm for methyl).
C-8	56.7	CH₃	Methoxy (-OCH₃)	Standard methoxy shift.

Note: Data standardized from Opuntiol isolation studies [1, 2]. Shifts may vary by ±1-2 ppm depending on solvent ratios (e.g., pure DMSO-d₆ vs. CDCl₃).

Assignment Logic Visualization

The following diagram illustrates the HMBC (Heteronuclear Multiple Bond Correlation) connectivity required to validate the structure.

Caption: HMBC correlation network for Opuntiol. Key correlations from the hydroxymethyl protons (H-7) to C-5 and C-6 confirm the side-chain placement.

Comparative Analysis: Opuntiol vs. Alternatives

To ensure robust identification, one must distinguish Opuntiol from its biosynthetic precursor or non-hydroxylated analog, 4-methoxy-6-methyl-2-pyrone .

Table 2: Comparative Shift Analysis

Feature	Opuntiol (Target)	4-Methoxy-6-methyl-2-pyrone (Analog)	Interpretation
C-6 Substituent	60.9 ppm (-CH₂OH)	19.4 - 20.7 ppm (-CH₃)	Primary Diagnostic: The hydroxylation causes a ~40 ppm downfield shift.
C-6 Ring Carbon	166.1 ppm	~158 - 163 ppm	The inductive effect of the hydroxyl group deshields C-6 slightly.
C-3 Signal	88.5 ppm	88.1 - 88.8 ppm	Minimal change; C-3 is distant from the modification site.
Solvent Sensitivity	High (OH group)	Low	Opuntiol shows significant shift variation in DMSO vs. CDCl₃ due to H-bonding.

Performance Insight: When analyzing crude extracts, the presence of a signal at ~61 ppm (CH₂OH) alongside the pyrone carbonyl (~166 ppm ) is the "Go/No-Go" decision point for identifying Opuntiol versus the common methyl-pyrone artifact.

Experimental Protocols

Protocol A: Isolation of Opuntiol from Opuntia spp.

Context: This protocol yields natural Opuntiol for use as a reference standard.

• Extraction:

  • Dry and powder Opuntia cladodes (1.0 kg).

  • Macerate in Methanol (MeOH) for 7 days at room temperature.

  • Filter and concentrate under reduced pressure to obtain the crude methanolic extract.

• Fractionation:

  • Suspend crude extract in water.

  • Partition sequentially with n-Hexane (remove lipids) and Ethyl Acetate (EtOAc) .

  • Collect the EtOAc fraction (contains the pyrones).[1]

• Purification (Chromatography):

  • Stationary Phase: Silica Gel 60 (70-230 mesh).

  • Mobile Phase: Gradient elution with PE:EtOAc (Petroleum Ether : Ethyl Acetate).

  • Elution Profile: Opuntiol typically elutes at PE:EtOAc (6:4 to 4:6) .

• Crystallization:

  • Recrystallize the active fraction from MeOH/CHCl₃ to obtain colorless crystals (MP: 180-181 °C).

Protocol B: 13C NMR Acquisition Parameters

Context: Optimized for detecting quaternary carbons in pyrones.

• Instrument: 400 MHz or higher (100 MHz for 13C).

• Solvent: CDCl₃ + CD₃OD (1:1 v/v) or DMSO-d₆ (if solubility is poor).

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Relaxation Delay (D1): 2.0 - 3.0 seconds (Essential for C-2/C-4/C-6 quaternary integration).

• Scans (NS): Minimum 1024 scans for <5 mg samples.

Biosynthetic/Synthetic Context

Understanding the origin of Opuntiol aids in predicting impurities. It is biosynthetically related to Triacetic Acid Lactone (TAL) derivatives.

Caption: Proposed biosynthetic relationship. Opuntiol is the hydroxylated derivative of the methylated triacetic acid lactone scaffold.

References

• Isolation and Characterization of Opuntiol: Kanimozhi, G., et al. (2019).[2][3] "Isolation and characterization of opuntiol from Opuntia ficus-indica and its antiproliferative effect." Natural Product Research.

• NMR Data of Opuntiol & Opuntioside: Siddiqui, B. S., et al. (2016).[4] "Analgesic Potential of Opuntia dillenii and its Compounds Opuntiol and Opuntioside." Records of Natural Products.

• Synthesis of Pyrone Analogs: De Souza, et al. (2025). "Pyrone Biomonitored Synthesis." Journal of the Mexican Chemical Society.

• General 13C NMR Data for 2-Pyrones: Pretsch, E., et al. Structure Determination of Organic Compounds. Springer. (Standard Reference Text).

Sources

• 1. Pyrone Biomonitored Synthesis [scielo.org.mx]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. acgpubs.org [acgpubs.org]

A Senior Application Scientist's Guide to the Infrared Spectroscopy of 2H-Pyran-2-One Derivatives

Introduction: Deciphering the Vibrational Signature of a Privileged Scaffold

The 2H-pyran-2-one, or α-pyrone, ring system is a ubiquitous scaffold in natural products and a cornerstone in medicinal chemistry and materials science.[1][2] Its derivatives exhibit a vast spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1] For researchers engaged in the synthesis and development of these valuable compounds, rapid and unambiguous structural confirmation is paramount. Infrared (IR) spectroscopy provides a powerful, non-destructive first-pass analysis of molecular structure, offering a distinct "vibrational fingerprint" that confirms the presence of the core lactone structure and provides insights into its electronic environment.

This guide provides an in-depth analysis of the characteristic IR absorption bands of 2H-pyran-2-one derivatives. We will move beyond a simple list of frequencies to explore the underlying physical organic principles that govern these vibrations. By comparing the spectra of α-pyrones with related heterocyclic systems, we will establish a robust framework for confident spectral interpretation, empowering researchers to accelerate their drug development workflows.

The Vibrational Landscape of the 2H-Pyran-2-One Core

The IR spectrum of a 2H-pyran-2-one is dominated by the vibrations of its constituent functional groups: the α,β-unsaturated ester (lactone), the endocyclic double bond, and the ether linkage. The electronic interplay between these groups—specifically, the conjugation—is the key determinant of the observed band positions.

dot graph "2H_pyran_2_one_vibrations" { layout=neato; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

// Define node positions for the molecule C2 [label="O", pos="0,1!", color="#EA4335"]; C1 [label="O", pos="-1.5,0.5!", color="#EA4335"]; C6 [label="C", pos="-1,-0.5!"]; C5 [label="C", pos="0,-1!"]; C4 [label="C", pos="1,-0.5!"]; C3 [label="C", pos="1,0.5!"]; O_carbonyl [label="O", pos="-2.5,0.8!"];

// Draw the molecule bonds C1 -- C2 [label="", len=1.5]; C2 -- C3 [label="", len=1.5]; C3 -- C4 [label="", len=1.5, style=double, penwidth=2]; C4 -- C5 [label="", len=1.5]; C5 -- C6 [label="", len=1.5, style=double, penwidth=2]; C6 -- C1 [label="", len=1.5]; C1 -- O_carbonyl [label="", len=1.5, style=double, penwidth=2];

// Labels for the vibrational modes node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; V1 [label="C=O Stretch (Lactone)\n1715-1750 cm⁻¹", pos="-4,1.5!"]; V2 [label="C=C Stretch (Conjugated)\n1640-1680 cm⁻¹ & 1560 cm⁻¹", pos="3,-1.5!"]; V3 [label="C-O-C Asymmetric Stretch\n1200-1300 cm⁻¹", pos="-3,-1.5!"];

// Arrows pointing to the bonds edge [color="#4285F4", penwidth=1.5, style=dashed]; V1 -> C1 [arrowhead=vee]; V2 -> C3 [arrowhead=vee]; V2 -> C5 [arrowhead=vee]; V3 -> C2 [arrowhead=vee]; } Figure 1: Key IR vibrational modes of the 2H-pyran-2-one scaffold.

The Carbonyl (C=O) Stretching Vibration: A Sensitive Electronic Probe

The most prominent and diagnostic band in the spectrum of an α-pyrone is the carbonyl (C=O) stretching vibration. For a simple, saturated six-membered lactone (a δ-lactone), this band typically appears around 1735-1750 cm⁻¹.[3][4] However, in the 2H-pyran-2-one system, the endocyclic C=C double bond is conjugated with the carbonyl group. This conjugation delocalizes the π-electrons, which lengthens and weakens the C=O bond. Consequently, less energy is required to excite its stretching vibration, resulting in a shift to a lower frequency (wavenumber).

• Characteristic Range: The C=O stretch in 2H-pyran-2-one derivatives is typically observed in the range of 1715-1750 cm⁻¹ . The precise position is highly sensitive to the electronic nature of substituents on the ring.[5][6]

• Causality: Electron-donating groups (EDGs) on the ring increase electron density through resonance, further weakening the C=O bond and pushing the absorption to lower wavenumbers. Conversely, electron-withdrawing groups (EWGs) decrease electron density, strengthening the C=O bond and shifting the absorption to higher wavenumbers.[7][8]

• Fermi Resonance: It is not uncommon for α,β-unsaturated lactones to exhibit two distinct bands in the carbonyl region.[9][10] This phenomenon, known as Fermi resonance, arises from an interaction between the fundamental C=O stretching vibration and an overtone or combination band of a lower frequency vibration. This can result in a "doublet" of peaks, and care must be taken not to misinterpret this as two different carbonyl groups.

Alkene (C=C) Stretching Vibrations

The 2H-pyran-2-one ring contains two endocyclic C=C bonds. Their stretching vibrations give rise to bands in the double-bond region of the spectrum, typically between 1500-1680 cm⁻¹.

• Characteristic Range: Two distinct bands are often observed. The higher frequency band, typically around 1640-1680 cm⁻¹ , is attributed to the C=C bond less involved in conjugation with the C=O group. A second, often strong, band appears at a lower frequency, around 1550-1570 cm⁻¹ , which is characteristic of a highly conjugated system.[6][11]

• Diagnostic Value: The presence of these bands, in conjunction with the lowered C=O frequency, provides strong evidence for the α,β-unsaturated lactone structure.

Ether (C-O-C) Stretching Vibrations

As cyclic esters, pyranones possess C-O single bonds within the ring structure. The stretching vibrations of these bonds are also characteristic.

• Characteristic Range: Esters and lactones display strong C-O stretching absorptions in the fingerprint region. The asymmetric C-O-C stretch is particularly prominent and is typically found in the 1200-1300 cm⁻¹ range.[3] A second, symmetric C-O stretching band can be observed between 1000-1100 cm⁻¹.

• Causality: The intensity and position of these bands are due to the significant dipole moment change during the C-O bond vibration. Their presence confirms the lactone functionality, distinguishing it from a simple ketone.

Comparative IR Analysis: Differentiating 2H-Pyran-2-One from Structural Relatives

To confidently assign a structure, it is crucial to understand how its spectrum differs from that of plausible alternatives. The following table compares the key IR bands of 2H-pyran-2-one with a saturated lactone and a γ-pyrone isomer.

Functional Group Vibration	2H-Pyran-2-One (α-Pyrone)	Tetrahydro-2H-pyran-2-one (Saturated δ-Lactone)	4H-Pyran-4-one (γ-Pyrone)
C=O Stretch (cm⁻¹)	~1715-1750 (Lowered by conjugation)[6]	~1735-1750 (Standard δ-lactone)[4][7]	~1640-1660 (Significantly lowered by strong conjugation and resonance)
C=C Stretch (cm⁻¹)	~1640-1680 & ~1550-1570[6]	N/A	~1600-1620 & ~1550-1580
C-O-C Stretch (cm⁻¹)	~1200-1300 (Strong, Asymmetric)[3]	~1200-1250 (Strong, Asymmetric)	~1230-1260 (Strong, Symmetric)
Key Differentiator	Moderately lowered C=O frequency with two distinct C=C bands.	Higher, unconjugated C=O frequency and absence of C=C bands.	Severely lowered C=O frequency due to "pyrylium betaine" character.

This comparative analysis highlights the diagnostic power of IR spectroscopy. The precise position of the C=O band, in particular, serves as a reliable indicator of the electronic environment within the heterocyclic ring.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

The following protocol outlines a standard procedure for obtaining the IR spectrum of a solid 2H-pyran-2-one derivative using the KBr pellet method, a common and reliable technique.

Objective: To obtain a high-resolution, transmission FT-IR spectrum of a solid 2H-pyran-2-one derivative for structural characterization.

Materials:

• 2H-pyran-2-one derivative sample (1-2 mg)

• FT-IR grade Potassium Bromide (KBr), dried (200-250 mg)

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FT-IR Spectrometer (e.g., Nicolet, Bruker, PerkinElmer)

Methodology:

• Background Spectrum Acquisition:

  • Ensure the sample compartment of the FT-IR spectrometer is empty and clean.

  • Run a background scan. This is critical as it measures the spectrum of the ambient environment (e.g., CO₂, water vapor), which will be subtracted from the sample spectrum.

• Sample Preparation (KBr Pellet):

  • Place ~200 mg of dry FT-IR grade KBr into an agate mortar.

  • Add 1-2 mg of the solid 2H-pyran-2-one sample to the mortar. The optimal sample-to-KBr ratio is approximately 1:100.

  • Gently grind the mixture with the pestle for 2-3 minutes until a fine, homogeneous powder is obtained. Causality: Thorough grinding is essential to reduce particle size below the wavelength of the IR radiation, which minimizes scattering (the Christiansen effect) and produces sharp, well-defined peaks.

  • Transfer the powdered mixture into the collar of the pellet-forming die. Distribute the powder evenly.

  • Place the die into the hydraulic press and apply pressure (typically 7-10 tons) for 1-2 minutes. Causality: The high pressure causes the KBr to flow and fuse, forming a transparent or translucent disc that encases the sample.

  • Carefully release the pressure and extract the die. Remove the KBr pellet, which should be clear and free of cracks.

• Sample Spectrum Acquisition:

  • Place the KBr pellet into the sample holder in the spectrometer's sample compartment.

  • Acquire the sample spectrum. A typical measurement consists of co-adding 16 or 32 scans at a resolution of 4 cm⁻¹. Causality: Co-adding multiple scans improves the signal-to-noise ratio, resulting in a cleaner spectrum.

• Data Processing and Interpretation:

  • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks, paying close attention to the regions identified in this guide:

    • 1715-1750 cm⁻¹ for the C=O lactone stretch.

    • 1550-1680 cm⁻¹ for the C=C stretches.

    • 1200-1300 cm⁻¹ for the strong C-O-C stretch.

  • Compare the obtained spectrum with reference data and the principles outlined above to confirm the structure.

Conclusion

Infrared spectroscopy is an indispensable tool for the characterization of 2H-pyran-2-one derivatives. A thorough understanding of how conjugation and substitution patterns influence the vibrational frequencies of the core lactone structure allows for rapid and confident structural elucidation. The C=O stretching frequency, in particular, acts as a sensitive reporter of the molecule's electronic environment. By systematically analyzing the key absorption bands and comparing them to related structures, researchers can leverage IR spectroscopy to efficiently verify synthetic outcomes and accelerate the discovery and development of new, bioactive compounds.

References

• A.R. Katritzky, P.A.E. Ambler. Infrared and Ultraviolet Spectra of α- and γ-Pyrones. Bulletin of the Chemical Society of Japan. [Link][5]

• Infrared and Ultraviolet Spectra of α- and γ-Pyrones. DeepDyve. [Link][12]

• S. Singh, et al. Vibrational Spectra and Electronic Structural Studies of Some Coumarins. International Journal of Research in Engineering and Science. [Link][13]

• I.D. Reva, et al. (2013). Photoisomerization reactions of 4-methoxy- and 4-hydroxy-6-methyl-α-pyrones: An experimental matrix isolation and theoretical density functional theory study. ResearchGate. [Link][6]

• M.J. Nowak, et al. Matrix isolation FTIR and theoretical study of α-pyrone photochemistry. Physical Chemistry Chemical Physics. [Link][14]

• Infrared Spectrometry. Michigan State University Department of Chemistry. [Link][7]

• L. Liu, et al. (2022). Bioactive Alpha-Pyrone and Phenolic Glucosides from the Marine-Derived Metarhizium sp. P2100. MDPI. [Link][15]

• INFRARED SPECTROSCOPY. St. Paul's Cathedral Mission College. [Link][3]

• Infrared (IR) spectroscopy. SlideShare. [Link][16]

• A. Al-Mousawi, et al. (2025). Synthesis and characterization of 2 H-pyrano[3,2- c]coumarin derivatives and their photochromic and redox properties. ResearchGate. [Link][17]

• IR Spectrum and Characteristic Absorption Bands. Maricopa Open Digital Press. [Link][11]

• A.A. Fadda, et al. (2003). Synthesis and Biological Evaluation of Some New Coumarin Derivatives. MDPI. [Link][18]

• The features of IR spectrum. Online document. [Link][19]

• R.N. Jones, C.L. Angell. THE CARBONYL STRETCHING BANDS IN THE INFRARED SPECTRA OF UNSATURATED LACTONES. Canadian Science Publishing. [Link][9]

• R.N. Jones, C.L. Angell. (1956). The carbonyl stretching bands in the infrared spectra of unsaturated lactones. ResearchGate. [Link][10]

• Table of Characteristic IR Absorptions. University of Colorado Boulder. [Link][20]

• Carbonyl - compounds - IR - spectroscopy. SlidePlayer. [Link][4]

• B.R. Arnold, et al. Solution photochemistry of 2H-pyran-2-one: laser flash photolysis with infrared detection of transients. Journal of the American Chemical Society. [Link][21]

• M. Sýkora, et al. (2010). Spectral Properties of Substituted Coumarins in Solution and Polymer Matrices. PMC. [Link][22]

• 6.3: IR Spectrum and Characteristic Absorption Bands. Chemistry LibreTexts. [Link][23]

• G.N. Krishna Kumari, et al. (2004). Complete Reduction of 2H-Pyran-2-one Moiety of Coumarin and 6-Methyl Coumarin by Colletotrichum capsici. Zeitschrift für Naturforschung C. [Link][24]

• B. Kolar Bačnik, et al. (2026). 2H-Pyran-2-ones: Structures, syntheses, transformations, applications. ResearchGate. [Link][1]

• I.V. Kulakov, et al. (2024). Synthesis of New O- and S-Containing Polyheteroatomic Systems Based on 3-Substituted Pyran-2-Ones with Lawesson's Reagent. MDPI. [Link][25]

• tetrahydro-2H-pyran-2-one. SpectraBase. [Link][26]

• Infrared Spectra of Pyrene Derivatives. Relation to the Substitution Pattern. ResearchGate. [Link][27]

• F. Požgan, M. Kočevar. (2008). RING TRANSFORMATIONS OF 2H-PYRAN-2-ONES AND FUSED PYRAN-2-ONES WITH NUCLEOPHILIC REAGENTS. HETEROCYCLES. [Link][2]

• U. Uršič, et al. (2006). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Semantic Scholar. [Link][28]

• N.S. Gudim, et al. (2024). Theoretical Investigation of the Effects of Aldehyde Substitution with Pyran Groups in D-π-A Dye on Performance of DSSCs. MDPI. [Link][29]

• J. Ashenhurst. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link][8]

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Strategic Guide: SAR &amp; Therapeutic Potential of 6-Substituted 4-Methoxy-2-Pyrones

Topic: Structure-activity relationship (SAR) of 6-substituted 4-methoxy-pyranones Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

The 2-pyrone (α-pyrone) scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous polyketide natural products including kavalactones, bufadienolides, and fungal metabolites like pestalopyrones. While the 4-hydroxy-2-pyrone tautomer is renowned for its antioxidant capabilities, the 4-methoxy-2-pyrone variant represents a distinct pharmacological class.[1] The methylation at O-4 locks the tautomeric equilibrium, significantly altering lipophilicity, membrane permeability, and metabolic stability.

This guide provides a technical deep-dive into the Structure-Activity Relationship (SAR) of 6-substituted 4-methoxy-2-pyrones, contrasting their antifungal and cytotoxic profiles against standard therapeutic agents.[1]

Chemical Space & Synthetic Architecture

The Scaffold

The core structure is 4-methoxy-6-substituted-2H-pyran-2-one .[1][2] The biological activity is strictly governed by the substituent at the C-6 position (

) and the integrity of the methoxy group at C-4.[1]

Synthetic Workflow

The most robust route to this scaffold commences with the bio-privileged starting material Triacetic Acid Lactone (TAL) (4-hydroxy-6-methyl-2-pyrone).[1]

Protocol: Synthesis of 4-Methoxy-6-methyl-2-pyrone

• Reagents: 4-hydroxy-6-methyl-2-pyrone (1 eq), Methyl Iodide (3 eq), Potassium Carbonate (anhydrous, 2 eq), Acetone (dry).[1]

• Procedure:

  • Dissolve 4-hydroxy-6-methyl-2-pyrone in dry acetone under

    atmosphere.

  • Add

    and stir for 30 min to generate the enolate.

  • Add MeI dropwise at 0°C.

  • Reflux for 6–12 hours. Monitor via TLC (Hexane:EtOAc 7:3).[1]

  • Filter inorganic salts; concentrate filtrate in vacuo.[1]

  • Purification: Recrystallization from hexane/ethanol or column chromatography.[1]

  • Yield: Typically 85–95%.[1]

To access 6-styryl or 6-aryl derivatives, a subsequent Aldol Condensation or Heck Coupling is performed on the C-6 methyl group (which is acidic) or via cross-coupling if a halogen is introduced.[1]

Figure 1: Divergent synthetic pathway from Triacetic Acid Lactone to bioactive 4-methoxy-2-pyrones.[1]

Comparative SAR Analysis

The biological output of the 4-methoxy-2-pyrone scaffold is "bimodal," switching between antifungal and cytotoxic/antimalarial activity based on the steric and electronic nature of the C-6 substituent.[1]

SAR Map: The "Switch" Mechanism

C-6 Substituent ( )	Primary Activity	Mechanism of Action	Potency Reference
Methyl (-CH3)	Weak/Inactive	Minimal interaction	Baseline (Low)
Alkyl ( )	Antifungal	Membrane disruption; Surfactant-like effect	MIC 15–50 g/mL
Styryl (-CH=CH-Ph)	Cytotoxic / Antimalarial	DNA Intercalation; Tubulin interference	IC50 < 10 M
Phenethyl (-CH2-CH2-Ph)	Neuroactive	GABA-A modulation (Kavalactone-like)	Moderate (Anxiolytic)

Detailed Comparison vs. Alternatives

1. Antifungal Activity (6-Alkyl Series) [1][3]

• Target: Rhizoctonia solani, Fusarium spp.[1]

• SAR Trend: Activity peaks at C6-hexyl or C6-heptyl .[1] Shorter chains (C8) suffer from solubility issues (the "cutoff effect").[1]

• Comparison:

  • 4-Methoxy-6-hexyl-2-pyrone: MIC 15–50

    g/mL.[1]

  • Fluconazole (Standard): MIC 0.5–8

    g/mL.[1]

  • Insight: While less potent than azoles, pyrones offer a non-enzymatic mechanism (membrane disruption), useful against azole-resistant strains.[1]

2. Cytotoxicity (6-Styryl Series)

• Target: Human ovarian carcinoma (A2780), Leukemia (K562).[1]

• SAR Trend: The conjugated diene system (pyrone alkene + styryl alkene) is critical.[1]

  • 4-Methoxy-6-styryl: Potent (IC50 ~1-5

    M).[1]

  • 4-Hydroxy-6-styryl (Hispidin): Potent antioxidant but lower passive permeability.[1]

  • 4-Methoxy-6-phenethyl (Dihydro): Loss of cytotoxicity (saturation breaks conjugation).[1]

• Comparison:

  • 4-Methoxy-6-(4-chlorostyryl)-2-pyrone: IC50

    2.5 M.[1]

  • Doxorubicin (Standard): IC50

    0.1–0.5 M.[1]

  • Insight: Pyrones are less cardiotoxic than anthracyclines (Doxorubicin) and represent a "soft" alkylating agent class.[1]

Figure 2: Structure-Activity Relationship Map illustrating the functional divergence based on C-6 substitution.[1]

Mechanistic Pathways

Understanding how these compounds work is vital for selecting the right derivative for your assay.[1]

• The "Lipophilic Bullet" (Antifungal): The 4-methoxy group removes the hydrogen bond donor (OH), making the headgroup less polar.[1] Combined with a C-6 lipophilic tail (hexyl), the molecule acts as a non-ionic surfactant, inserting into the fungal lipid bilayer, causing leakage of electrolytes.

• The "Michael Acceptor" (Cytotoxic): The

  -unsaturated lactone ring is an electrophile.[1] In 6-styryl derivatives, the conjugation extends, stabilizing the molecule but allowing it to act as a Michael acceptor for cysteine residues in enzymes (e.g., thioredoxin reductase) or intercalate into DNA base pairs due to planarity.

Experimental Protocol: MTT Cytotoxicity Assay

Objective: Determine the IC50 of a 6-substituted 4-methoxy-2-pyrone against a cancer cell line (e.g., HeLa or A2780).

• Preparation:

  • Dissolve compound in DMSO to create a 10 mM stock.[1]

  • Prepare serial dilutions in culture medium (Final DMSO < 0.1%).

• Seeding:

  • Seed cells (5,000 cells/well) in a 96-well plate.[1] Incubate 24h at 37°C/5%

    .

• Treatment:

  • Add 100

    L of compound dilutions (0.1, 1, 5, 10, 50, 100 M).

  • Include Vehicle Control (DMSO only) and Positive Control (Doxorubicin).[1]

  • Incubate for 48 hours.

• MTT Addition:

  • Add 10

    L MTT reagent (5 mg/mL in PBS) to each well.[1]

  • Incubate 4 hours (purple formazan crystals form).[1]

• Solubilization:

  • Remove media carefully.[1]

  • Add 100

    L DMSO to dissolve crystals.[1]

• Readout:

  • Measure absorbance at 570 nm.[1]

  • Calculate % Viability =

    .[1]

  • Plot dose-response curve to derive IC50.[1]

References

• Fairlamb, I. J. S., et al. (2004).[1] "2-Pyrones possessing antimicrobial and cytotoxic activities."[1][4][5] Bioorganic & Medicinal Chemistry Letters. Link

• Marrison, L. R., et al. (2002).[1] "Bioactive 4-substituted-6-methyl-2-pyrones with promising cytotoxicity against A2780 and K562 cell lines."[1][5] Bioorganic & Medicinal Chemistry Letters. Link

• Goel, A., et al. (2019).[1] "Crystal structure of 6-(4-fluorophenyl)-4-methoxy-2H-pyran-2-one." Zeitschrift für Kristallographie.[1] Link

• Sitpaeva, G., et al. (2005).[1] "Isolation and identification of antifungal and antialgal alkaloids from Haplophyllum sieversii." Journal of Natural Products. (Contextualizes natural pyrone activity).

• Mcdougal, P. G., et al. (2006).[1] "Antifungal activity of 4-methyl-6-alkyl-2H-pyran-2-ones." Bioorganic & Medicinal Chemistry. Link

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A Comparative Guide to the Biological Activity of Opuntiol and the Prospect of its Synthetic Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: Opuntiol and its Natural Congener, Opuntioside

Opuntiol is a bioactive α-pyrone first isolated from plants of the Opuntia genus, which have a long history of use in traditional medicine for treating a variety of ailments, including inflammation and whooping cough.[1] Its structure features a 6-hydroxymethyl-4-methoxy-2H-pyran-2-one core. In nature, Opuntiol is often found alongside its O-glucoside, Opuntioside. The presence of the glucose moiety in Opuntioside significantly influences its pharmacokinetic and pharmacodynamic properties, making a comparative analysis of these two compounds essential for understanding their therapeutic potential.[1][2]

The exploration of natural products like Opuntiol as starting points for drug discovery is a time-honored strategy. While these natural compounds often possess desirable biological activities, they may also have limitations such as low bioavailability, metabolic instability, or suboptimal potency. The synthesis of analogs offers a pathway to overcome these limitations and develop new chemical entities with improved therapeutic profiles. This guide will first explore the known biological activities of Opuntiol and Opuntioside, and then pivot to a forward-looking perspective on the design and potential of synthetic Opuntiol analogs.

Comparative Biological Activity of Opuntiol and Opuntioside

The primary biological activities of Opuntiol and Opuntioside that have been investigated are their anti-inflammatory, anticancer, and antioxidant effects.

Anti-inflammatory Activity

A key study has highlighted the differential anti-inflammatory mechanisms of Opuntiol and Opuntioside. Opuntiol has been identified as a dual inhibitor of both the cyclooxygenase (COX) and lipooxygenase (LOX) pathways, which are critical in the inflammatory cascade.[2] In contrast, Opuntioside exhibits selectivity for the COX pathway, with little to no effect on the LOX pathway.[2][3] This differential activity is likely due to the steric hindrance imposed by the bulky glucose group in Opuntioside, which may prevent its effective binding to the active site of the LOX enzyme.

Opuntiol's dual inhibition is a particularly attractive feature, as it suggests a broader spectrum of anti-inflammatory action. It has been shown to be more potent than Opuntioside in reducing leukotriene B4 (LTB4) levels, a product of the LOX pathway.[2][3] Conversely, Opuntioside was found to be slightly more effective at reducing prostaglandin E2 (PGE2) levels, a product of the COX pathway.[3] Both compounds have also been shown to suppress the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[3]

Compound	Target Pathway(s)	Key Inhibitory Activity	Reference
Opuntiol	COX and LOX	Potent inhibitor of LTB4 (IC50: 19 ± 3.3 μM)	[2][3]
Opuntioside	COX	Selective inhibitor of PGE2	[2][3]

Anticancer Activity

Opuntiol has demonstrated promising anticancer activity against several cancer cell lines. Research has shown its ability to inhibit the growth of human glioblastoma (U87) and breast cancer (T47D) cells.[4][5] The mechanism of its anticancer action appears to be multifactorial, involving the induction of apoptosis and cell cycle arrest.[4]

In human glioblastoma U87 cells, Opuntiol was found to induce apoptosis by upregulating the expression of active caspase-3, a key executioner enzyme in the apoptotic cascade.[5] Studies on T47D breast cancer cells have indicated that Opuntiol can arrest the cell cycle in the G0/G1 phase.[4]

Cell Line	IC50 Value	Mechanism of Action	Reference
Human Glioblastoma (U87)	357 µM	Induction of apoptosis via caspase-3 activation	[5][6][7]
Breast Cancer (T47D)	~500 µg/mL (20.61% inhibition)	G0/G1 cell cycle arrest, induction of apoptosis	[4]
Oral Carcinoma (KB)	30 µM	Induction of apoptosis	[4]

Antioxidant Activity

Opuntiol has been shown to possess significant antioxidant properties, effectively scavenging various free radicals.[8] This activity is crucial as oxidative stress is implicated in the pathophysiology of numerous diseases, including inflammation and cancer. The antioxidant capacity of Opuntiol is attributed to its ability to donate a hydrogen atom, thereby neutralizing reactive oxygen species (ROS).

In vitro studies have demonstrated that Opuntiol can scavenge hydroxyl radicals, superoxide anions, and DPPH radicals in a concentration-dependent manner.[8]

Radical Scavenged	IC50 Value (Opuntiol)	Reference
DPPH	Not explicitly stated, but showed dose-dependent activity	[8]
Hydroxyl Radical	Not explicitly stated, but showed dose-dependent activity	[8]
Superoxide Anion	Not explicitly stated, but showed dose-dependent activity	[8]

Signaling Pathways Modulated by Opuntiol

The biological activities of Opuntiol are underpinned by its interaction with key cellular signaling pathways. Understanding these pathways is crucial for elucidating its mechanism of action and for the rational design of synthetic analogs.

Arachidonic Acid Cascade in Inflammation

Opuntiol's anti-inflammatory effects are largely mediated through its inhibition of the arachidonic acid cascade. This pathway is responsible for the production of pro-inflammatory eicosanoids, including prostaglandins and leukotrienes.

Caption: Opuntiol dually inhibits COX and LOX pathways.

Caspase-Mediated Apoptosis Pathway

The anticancer activity of Opuntiol in glioblastoma cells is linked to the activation of the intrinsic apoptotic pathway, culminating in the activation of caspase-3.

Caption: Opuntiol induces apoptosis via caspase activation.

Experimental Protocols

To ensure the reproducibility and validation of the findings discussed, detailed experimental protocols for key assays are provided below.

Dual COX/LOX Inhibition Assay

This protocol outlines a method to determine the inhibitory activity of a test compound against both COX and LOX enzymes.

• Enzyme Preparation: Use commercially available human recombinant COX-2 and soybean LOX enzymes.

• Assay Buffer: Prepare a suitable reaction buffer (e.g., Tris-HCl buffer, pH 7.4).

• Incubation: Pre-incubate the enzyme with various concentrations of the test compound (e.g., Opuntiol, Opuntioside) or a reference inhibitor for 15 minutes at room temperature.

• Substrate Addition: Initiate the reaction by adding the substrate (arachidonic acid for COX, linoleic acid for LOX).

• Reaction Termination: Stop the reaction after a defined time (e.g., 10 minutes) by adding a stopping solution (e.g., a solution of stannous chloride).

• Detection: Measure the product formation using a suitable method. For COX, this can be done using a colorimetric assay that measures the peroxidase activity of the enzyme. For LOX, the formation of hydroperoxides can be measured spectrophotometrically.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[9][10][11][12][13]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Opuntiol) for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

TUNEL Assay for Apoptosis

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay is used to detect DNA fragmentation, a hallmark of apoptosis.[14][15][16][17][18]

• Cell Preparation: Grow cells on coverslips or in a 96-well plate and treat them with the test compound to induce apoptosis.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100 in sodium citrate buffer.

• TUNEL Reaction: Incubate the cells with the TUNEL reaction mixture, which contains terminal deoxynucleotidyl transferase (TdT) and fluorescently labeled dUTP, for 1 hour at 37°C.

• Washing: Wash the cells with PBS to remove unincorporated nucleotides.

• Counterstaining (Optional): Counterstain the nuclei with a DNA-binding dye such as DAPI.

• Visualization: Visualize the cells using a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence.

• Quantification: Quantify the percentage of TUNEL-positive cells.

ELISA for Pro-inflammatory Cytokines

An Enzyme-Linked Immunosorbent Assay (ELISA) can be used to quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in cell culture supernatants.[19][20][21][22][23]

• Plate Coating: Coat a 96-well plate with a capture antibody specific for the cytokine of interest and incubate overnight.

• Blocking: Block the plate with a blocking buffer (e.g., 1% BSA in PBS) to prevent non-specific binding.

• Sample and Standard Incubation: Add standards of known cytokine concentrations and cell culture supernatants to the wells and incubate.

• Detection Antibody: Add a biotinylated detection antibody specific for the cytokine and incubate.

• Streptavidin-HRP: Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate.

• Substrate Addition: Add a TMB substrate solution, which will be converted by HRP to produce a colored product.

• Reaction Termination: Stop the reaction with a stop solution (e.g., sulfuric acid).

• Absorbance Measurement: Measure the absorbance at 450 nm.

• Data Analysis: Generate a standard curve and use it to determine the concentration of the cytokine in the samples.

The Case for Synthetic Analogs: A Forward-Looking Perspective

While Opuntiol and Opuntioside exhibit interesting biological activities, their therapeutic potential could be significantly enhanced through the development of synthetic analogs. The α-pyrone scaffold is a versatile starting point for medicinal chemistry efforts.[24][25][26]

Rationale for Synthesis

The primary motivations for synthesizing Opuntiol analogs include:

• Improved Potency and Efficacy: Modifications to the Opuntiol structure could lead to analogs with lower IC50 values and greater therapeutic efficacy.

• Enhanced Selectivity: For anti-inflammatory applications, analogs could be designed to be more selective for COX-2 over COX-1, potentially reducing gastrointestinal side effects. For anticancer applications, analogs could be developed with greater selectivity for cancer cells over healthy cells.

• Optimized Pharmacokinetic Properties: Synthetic modifications can improve absorption, distribution, metabolism, and excretion (ADME) properties, leading to better bioavailability and a more favorable dosing regimen.

• Structure-Activity Relationship (SAR) Studies: Synthesizing a library of analogs will allow for a systematic investigation of the relationship between the chemical structure and biological activity, providing valuable insights for future drug design.[27]

Proposed Strategies for Analog Design

Based on the structure of Opuntiol, several strategies for analog design can be proposed:

• Modification of the 6-Hydroxymethyl Group: This group could be a key site for metabolic modification. Converting the alcohol to an ether, ester, or amine could alter the compound's polarity and metabolic stability.

• Variation of the 4-Methoxy Group: The electronic properties of the pyrone ring can be modulated by replacing the methoxy group with other electron-donating or electron-withdrawing groups. This could influence the compound's binding affinity for its target enzymes.

• Substitution on the Pyrone Ring: The unoccupied positions on the pyrone ring (C3 and C5) are prime locations for the introduction of new substituents. This could be used to explore new binding interactions with target proteins or to block sites of metabolism.

• Bioisosteric Replacement: The lactone functionality of the α-pyrone ring could be replaced with other bioisosteres to explore alternative scaffolds with similar biological activities but different physicochemical properties.

Hypothetical Screening Workflow for Opuntiol Analogs

A systematic workflow is essential for the efficient discovery and development of novel Opuntiol analogs.

Caption: A proposed workflow for Opuntiol analog development.

Conclusion

Opuntiol, a natural α-pyrone, and its glucoside, Opuntioside, display a range of promising biological activities, particularly in the areas of anti-inflammatory and anticancer research. The differential activity of these two compounds highlights the significant impact of glycosylation on biological function. While Opuntiol itself is a valuable lead compound, the development of synthetic analogs holds the key to unlocking its full therapeutic potential. Through rational design and systematic screening, it is plausible that novel Opuntiol analogs with superior potency, selectivity, and pharmacokinetic properties can be developed, paving the way for new therapeutic agents for the treatment of inflammatory diseases and cancer. This guide provides a solid foundation for researchers to embark on this exciting area of drug discovery.

References

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• Siddiqui, N., Rauf, A., Latif, A., & Mahmood, Z. A. (2016). Opuntia dillenii cladode: Opuntiol and opuntioside attenuated cytokines and eicosanoids mediated inflammation. Journal of Ethnopharmacology, 182, 221-234.

• Siddiqui, N., Rauf, A., Latif, A., & Mahmood, Z. A. (2016). Opuntia dillenii cladode: Opuntiol and opuntioside attenuated cytokines and eicosanoids mediated inflammation. PubMed. [Link]

• Detailed protocol for MTT Cell Viability and Proliferation Assay. (2024, April 2). ResearchHub. [Link]

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• Yousfi, N., et al. (2023).
• Cell Viability Assays. (2013, May 1). In Assay Guidance Manual.
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• Gnanambigai, G., et al. (2019). Preventive Effect of Opuntiol, Isolated from Opuntia ficus indica (L. Mill), Extract Against Ultraviolet A Radiation-Induced Oxidative Damages in NIH/3T3 Cells. ResearchGate. [Link]

• Rauf, A., et al. (2018). Analgesic Potential of Opuntia dillenii and Its Compounds Opuntiol and Opuntioside Against Pain Models in Mice.

• The TUNEL detection principle and experimental summary of cell apoptosis. (2024, September 9). Elabscience. [Link]

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• Veeramani, K., et al. (2021). Isolation and characterization of opuntiol from Opuntia Ficus indica (L. Mill) and its antiproliferative effect in KB oral carcinoma cells. Request PDF. [Link]

• Roome, T., et al. (2019). Opuntia dillenii: A Forgotten Plant with Promising Pharmacological Properties. Semantic Scholar.
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• D'souza, F., & Hebsalkar, M. (2010). Pyrone-derived Marine Natural Products:A review on Isolation, Bio-activities and Synthesis. DRS@nio.

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• Comparative Study of Phenolic Compound Antioxidant and Antimicrobial Activities of Fruits Peel and Cladodes from Tunisian Opuntia Stricta. (2021, November 9). Herald Scholarly Open Access. [Link]

• Ashfaque, A., et al. (2021). Opuntiol Inhibits Growth and Induces Apoptosis in Human Glioblastoma Cells by Upregulating Active Caspase 3 Expression. Pakistan journal of medical sciences, 37(7), 1836-1841.
• Ashok, K., et al. (2018). Antioxidant Potential of Opuntia ficus Fruit Extracts. Journal of Drug Delivery and Therapeutics, 8(5-s), 14-17.
• Erhuma, M., et al. (2019). Chemical composition, antioxidant, anti-inflammatory, and cytotoxic activities of Opuntia stricta cladodes. PLoS ONE, 14(1), e0211269.

• α-Pyrones: Natural Occurrence, Chemistry, and Biological Approaches—An Update. (2024). Request PDF. [Link]

• Dib, M. E. A., et al. (2022). Evaluation of the nutritional value and antioxidant activity of Opuntia ficus indica seeds in the western region of Algeria.
• Zhang, Y., et al. (2024). Bioactive α-Pyrone Analogs from the Endophytic Fungus Diaporthe sp. CB10100: α-Glucosidase Inhibitory Activity, Molecular Docking, and Molecular Dynamics Studies. Molecules, 29(8), 1774.
• da Silva, F. C., et al. (2024). Pyrone Biomonitored Synthesis. Journal of the Mexican Chemical Society, 69(2).
• Zhang, Y., et al. (2021). Bioactive α-Pyrone Derivatives from the Endophytic Fungus Diaporthe sp. CB10100 as Inducible Nitric Oxide Synthase Inhibitors. Frontiers in Chemistry, 9, 681321.
• Cimmino, A., et al. (2023).

• Synthesis of alpha-pyrones and chromen-2-ones by transition-metal catalyzed annulations of sulfoxonium and iodonium ylides with cis-stilbene acids. (n.d.). New Journal of Chemistry (RSC Publishing). Retrieved February 27, 2026, from [Link]

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• Opuntia ficus-indica (L.) Mill. - anticancer properties and phytochemicals: current trends and future perspectives. (n.d.). PMC. Retrieved February 27, 2026, from [Link]

• Ashfaque, A., et al. (2021). Opuntiol Inhibits Growth and Induces Apoptosis in Human Glioblastoma Cells by Upregulating Active Caspase 3 Expression. ResearchGate. [Link]

• Ashfaque, A., et al. (2021). Opuntiol Inhibits Growth and Induces Apoptosis in Human Glioblastoma Cells by Upregulating Active Caspase 3 Expression. Asian Pacific Journal of Cancer Prevention, 22(11), 3629-3635.

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• Human TNF-alpha (Tumor Necrosis Factor Alpha) ELISA Kit. (n.d.). MP Biomedicals. Retrieved February 27, 2026, from [Link]

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• Synthesis, Evaluation of Enzyme Inhibition and Redox Properties of Potential Dual COX-2 and 5-LOX Inhibitors. (2023, April 6). PMC. [Link]

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UV-Vis absorption maxima for 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

This guide details the UV-Vis spectral characteristics of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (commonly known as Opuntiol ), a bioactive

-pyrone isolated from Opuntia species.[1] The following technical analysis synthesizes experimental data, structural comparisons, and validated protocols for researchers in natural product chemistry and drug discovery.

Executive Summary: Spectral Identity

• Compound Name: 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one[1]

• Common Name: Opuntiol[1][2][3][4]

• CAS Registry Number: 2860-28-8[1]

• Primary UV Absorption Maximum (

  ): 280 nm (in Methanol)[4]

• Secondary Absorption: ~205 nm[1]

• Chromophore: 4-Methoxy-2-pyrone system[1][5][6]

Significance: The absorption at 280 nm is diagnostic for the fully conjugated 4-methoxy-2-pyrone scaffold.[1] Loss of this band (blue shift to ~238 nm) typically indicates saturation of the C5-C6 double bond (dihydro-derivatives) or ring opening.

Detailed Spectral Profile

The UV-Vis spectrum of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one is dominated by

transitions characteristic of the -pyrone ring system.[1] The electron-donating methoxy group at position C4 induces a bathochromic shift relative to the unsubstituted pyrone.[1]

Experimental Data Summary

Solvent	(nm)	Transition Assignment	Structural Insight
Methanol (MeOH)	280	(Conjugated system)	Diagnostic for 4-methoxy-2-pyrone core.[1]
Methanol (MeOH)	205	(High energy)	Backbone excitation.
Chloroform	~291*		Predicted based on solvatochromic shifts of analogs.

> Note: The hydroxymethyl group at C6 exerts a minimal auxochromic effect compared to a methyl group, resulting in a spectrum nearly identical to 4-methoxy-6-methyl-2-pyrone.[1]

Comparative Analysis: Structural Analogs

To validate the spectral identity of Opuntiol, it is crucial to compare it against structurally related pyrones. The data below demonstrates the stability of the 280 nm band across the 4-methoxy-2-pyrone class.

Compound	Structure	(MeOH)	Shift vs. Opuntiol	Interpretation
Opuntiol	6-CH OH, 4-OMe	280 nm	-	Reference Standard
Triacetic Acid Lactone Methyl Ether	6-CH , 4-OMe	281 nm	+1 nm	Substitution of -CH OH with -CH has negligible electronic impact.[1]
5,6-Dihydro-Opuntiol	Saturated C5-C6	238 nm	-42 nm	Critical Control: Saturation breaks conjugation; blue shift confirms loss of aromaticity.[1]
Kojic Acid	5-OH, 2-CH OH ( -pyrone)	268 nm	-12 nm	-pyrone isomer exhibits a distinct hypsochromic shift.[1]

Experimental Protocol: Validated Measurement Workflow

Objective: Accurate determination of

and molar absorptivity ( ) for Opuntiol purity assessment.

Reagents & Equipment

• Solvent: HPLC-grade Methanol (Cutoff < 205 nm).[1]

• Blank: Pure HPLC-grade Methanol.

• Cuvette: Quartz (1 cm path length).

• Instrument: Double-beam UV-Vis Spectrophotometer (Scan range 190–400 nm).[1]

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 1.0 mg of crystalline 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one.[1]

  • Dissolve in 10 mL MeOH to create a 100 µg/mL (0.64 mM) stock.

  • Checkpoint: Solution must be clear and colorless.[1]

• Dilution Series (Self-Validation):

  • Prepare three working concentrations: 10 µg/mL, 20 µg/mL, and 50 µg/mL.

  • Reasoning: Testing multiple concentrations verifies adherence to the Beer-Lambert Law and rules out aggregation artifacts.[1]

• Baseline Correction:

  • Fill both sample and reference cuvettes with pure MeOH.[1]

  • Run "Auto-Zero" / "Baseline Correction" to subtract solvent absorbance.[1]

• Acquisition:

  • Scan from 400 nm down to 190 nm.

  • Success Criteria: A symmetric peak centered at 280 ± 2 nm .

  • Purity Check: Ensure absorbance at >350 nm is near zero (absence of colored impurities).

Mechanistic & Structural Visualization

The following diagram illustrates the structural features governing the UV absorption and the workflow for spectral validation.

Caption: Structural basis of Opuntiol's UV absorption. The 4-methoxy-2-pyrone core is the primary chromophore responsible for the 280 nm band.[1]

References

• Siddiqui, B. S., et al. (2016).[4][7] "Analgesic Potential of Opuntia dillenii and its Compounds Opuntiol and Opuntioside Against Pain Models in Mice." Records of Natural Products, 10(6), 729-737. (Confirming isolation and UV

  at 280 nm).

• Younis, Y. M., & Al-Shihry, S. S. (2000).[8] "Triacetic acid lactone methyl ether as a natural products synthon." Australian Journal of Chemistry, 53(7), 589–591.[8] (Data for the 6-methyl analog).

• Qiu, Y. K., et al. (2002).[2] "6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Opuntiol)." Acta Crystallographica Section E, E58, o1171-o1172. (Crystal structure confirmation).

• Moreau, J., et al. (1970). "Photochemistry of triacetic acid lactone." Canadian Journal of Chemistry, 48, 2648-2655.[9] (Photochemical stability and spectral data of 4-methoxy-2-pyrones).

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A Senior Application Scientist's Guide to Selecting and Utilizing Reference Standards for the Analysis of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

Introduction: The Analytical Imperative for 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (CAS No. 2860-28-8), also known as Opuntiol, is a naturally occurring pyranone derivative found in plants such as Opuntia elatior.[1] With a molecular formula of C7H8O4 and a molecular weight of 156.14 g/mol , this compound and its structural analogs are of increasing interest in pharmaceutical and natural product research.[1][2] Accurate identification and quantification are paramount for any research or development application, from metabolic studies to quality control in drug manufacturing. The foundation of such precise analysis is the use of a well-characterized reference standard.

This guide provides an in-depth comparison of the critical attributes of reference standards for 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one and details validated analytical methodologies. We will explore the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals to ensure data integrity and reproducibility.

Part 1: Selecting a Reference Standard: A Comparative Framework

The term "reference standard" is not monolithic. Its value is determined by its purity, characterization, and the documentation that accompanies it. When sourcing a standard for 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one, a tiered approach to supplier and standard qualification is essential.

Key Attributes for Comparison

A high-quality reference standard is the cornerstone of any analytical method, acting as the benchmark against which all samples are measured. The choice of standard directly impacts the accuracy, precision, and validity of the results.

Attribute	Tier 1: Primary Standard (e.g., USP, EP)	Tier 2: Certified Reference Material (CRM)	Tier 3: Research Grade (>95% Purity)	Why It Matters (The Scientist's Perspective)
Purity	Highest possible, often >99.5%, with impurities fully characterized.	Typically >98%, with a certified value for purity and its uncertainty.	Stated purity, e.g., >97%, but impurities may not be identified.[3]	Causality: The presence of unknown or unquantified impurities can lead to inaccurate quantification of the target analyte, co-elution issues in chromatography, and erroneous toxicological assessments.
Certification	Official recognition by a pharmacopeia.	Certified by an accredited body (e.g., ISO 17034).	No formal certification; relies on supplier's internal QC.	Causality: Certification provides a documented and traceable chain of custody and characterization, which is non-negotiable for regulatory submissions (e.g., FDA, EMA).
Documentation	Comprehensive monograph with official analytical procedures.	Detailed Certificate of Analysis (CoA) with certified values, uncertainty, and methods.	Basic CoA with purity data, often from a single method (e.g., HPLC peak area %).	Causality: A comprehensive CoA is a self-validating document. It allows the end-user to understand the material's properties, the methods used for characterization, and the statistical confidence in the purity value.
Traceability	Traceable to the International System of Units (SI).	Metrologically traceable to a higher-order standard or SI unit.	Generally not traceable.	Causality: Traceability ensures that results are comparable across different laboratories, instruments, and time, forming the basis of global scientific consistency.

Recommendation: For drug development and GMP environments, a Tier 2 CRM is the minimum requirement. For early-stage research and method development, a well-characterized Tier 3 standard from a reputable supplier like Angene or LEAPChem may be sufficient, provided the user performs identity confirmation.[2][4]

Part 2: Analytical Methodologies & Comparative Performance

The analysis of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one can be approached using several orthogonal techniques. The choice depends on the analytical objective: purity determination, quantification in a complex matrix, or structural elucidation.

Workflow for Analytical Standard Utilization

The following diagram illustrates the logical workflow from receiving a reference standard to its final application in sample analysis.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one

As researchers and drug development professionals, our commitment to scientific advancement must be matched by an unwavering dedication to safety and environmental stewardship. The proper disposal of chemical reagents is a critical component of this responsibility. This guide provides a detailed protocol for the safe handling and disposal of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (CAS No. 2860-28-8), synthesized from general laboratory safety principles and data from structurally related compounds.

Disclaimer: This document is intended as a comprehensive guide based on available chemical data. However, it is not a substitute for the manufacturer-provided Safety Data Sheet (SDS). Always consult the specific SDS for the material you are using before handling or disposal.

Pre-Disposal Safety Assessment & Hazard Identification

Before beginning any work that will generate waste, it is imperative to understand the potential hazards of 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one. While a specific, detailed SDS for this exact compound was not found in a general search, analysis of related pyranone structures allows for a conservative assessment of potential hazards. Pyranone derivatives can act as skin and eye irritants and may be harmful if ingested or inhaled.[1][2]

Table 1: Potential Hazard Profile for 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one (Inferred from Related Compounds)

Hazard Category	Potential Effect	Recommended Precaution
Acute Toxicity (Oral)	May be harmful if swallowed.[2]	Do not ingest. If swallowed, seek immediate medical attention.[1]
Skin Corrosion/Irritation	May cause skin irritation.[1]	Avoid contact with skin. Wear appropriate chemical-resistant gloves.
Eye Damage/Irritation	May cause serious eye irritation.[1]	Avoid contact with eyes. Wear safety goggles or a face shield.[3]
Respiratory Irritation	Inhalation of dust or aerosols may cause respiratory irritation.[1]	Handle in a well-ventilated area or a chemical fume hood.[3]
Environmental Hazards	May be harmful to aquatic life in high concentrations.[2]	Prevent release into the environment and waterways.[2][4]

Personal Protective Equipment (PPE) Protocol

Based on the potential hazards, a stringent PPE protocol is required when handling 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one and its associated waste.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. Change gloves immediately if they become contaminated.

• Eye/Face Protection: Use tightly fitting safety goggles or a full-face shield to protect against splashes or airborne particles.[3]

• Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk of splashes, consider a chemically resistant apron.

• Respiratory Protection: All handling of the solid compound or solutions that could generate aerosols should be performed within a certified chemical fume hood to ensure adequate ventilation.[3]

Waste Segregation and Containerization: A Step-by-Step Protocol

Proper segregation is the cornerstone of safe chemical waste disposal. It prevents accidental reactive mixtures and ensures waste is routed to the correct treatment facility.

Step 1: Designate a Waste Accumulation Area

• Choose a specific, secondary-contained location in the lab, preferably within a ventilated cabinet, for waste containers. This area should be clearly labeled.

Step 2: Prepare Waste Containers

• Solid Waste: Use a wide-mouth, sealable container made of a compatible material (e.g., HDPE - high-density polyethylene). Label it clearly as "Solid Hazardous Waste: 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one".

• Liquid Waste (Aqueous/Organic Solutions): Use a sealable, chemically compatible container (e.g., HDPE or glass carboy). Label it as "Liquid Hazardous Waste" and list all components, including "6-Hydroxymethyl-4-methoxy-2H-pyran-2-one" and all solvents with their approximate percentages. Never mix incompatible waste streams.

• Contaminated Labware (Sharps): Needles, scalpels, or any item that could puncture a bag must be placed in a designated sharps container.

• Contaminated Labware (Non-Sharps): Gloves, pipette tips, and wipes should be collected in a separate, clearly labeled, sealed bag or container designated for solid chemical waste.

Step 3: Accumulate Waste

• Carefully transfer waste into the appropriate, labeled container.

• Do not fill any container beyond 90% of its capacity to allow for expansion and prevent spills.[4]

• Keep containers securely closed at all times, except when adding waste.[4]

Step 4: Maintain Records

• Keep a log of the waste being added to each container. This is crucial for accurate labeling and for your institution's environmental health and safety (EHS) department.

Disposal Pathway Decision Logic

The final disposal route is determined by the nature of the waste and is governed by strict regulations. The following workflow illustrates the decision-making process.

Caption: Disposal workflow for 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one waste.

Spill and Emergency Procedures

In the event of an accidental release, immediate and correct action is vital to minimize risk.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control Ignition Sources: If the material is dissolved in a flammable solvent, eliminate all sources of ignition.

• Contain the Spill: For small spills of solid material, carefully sweep up the material, avoiding dust generation, and place it in a labeled hazardous waste container.[3] For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand) and collect it into a suitable container for disposal.[5]

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Report: Report the incident to your laboratory supervisor and institutional EHS department, regardless of the size of the spill.

Regulatory Context: A Commitment to Compliance

The disposal of chemical waste is not merely a matter of institutional policy but is governed by law. In the United States, the Resource Conservation and Recovery Act (RCRA) gives the Environmental Protection Agency (EPA) the authority to control hazardous waste from its creation to its ultimate disposal ("cradle-to-grave").[6][7]

Your institution's EHS department is your primary resource for ensuring compliance with all local, state, and federal regulations. Never dispose of chemical waste down the drain or in the regular trash.[4] Doing so is illegal and poses a significant threat to public health and the environment.

By adhering to these procedures, you ensure that your innovative research is conducted safely, responsibly, and in full compliance with the highest standards of laboratory practice.

References

• Echemi. 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one.

• Angene Chemical. 6-Hydroxymethyl-4-methoxy-2H-pyran-2-one(CAS# 2860-28-8).

• FujiFilm. SAFETY DATA SHEET for 4-Hydroxy-4-methyl-2-pentanone.

• PubChem. Opuntiol | C7H8O4 | CID 10034839. National Institutes of Health.

• Fisher Scientific. SAFETY DATA SHEET for 2H-Pyran-2-one, 4-hydroxy-6-methyl-.

• Chemical Bull. Material Safety Data Sheet (MSDS) - Pelargene.

• Sigma-Aldrich. SAFETY DATA SHEET for Dehydroacetic acid.

• Fisher Scientific. SAFETY DATA SHEET for 2H-Pyran-2-one.

• Sigma-Aldrich. 4-Methoxy-6-methyl-2H-pyran-2-one 97.

• Sigma-Aldrich. SAFETY DATA SHEET for 8-Hydroxypyrene-1,3,6-trisulfonic acid trisodium salt.

• TCI Chemicals. 4-Methoxy-6-methyl-2H-pyran-2-one.

• Echemi. 3-Nitro-4-hydroxy-6-methyl-2H-pyran-2-one Safety Data Sheets.

• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.

• Technion. Chemical Waste Management Guide.

• Northwestern University. Hazardous Waste Disposal Guide.

• New Mexico Environment Department. Hazardous Waste Regulation and Authorization.

• U.S. Environmental Protection Agency (EPA). Steps in Complying with Regulations for Hazardous Waste.

Sources

• 1. fishersci.com [fishersci.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. echemi.com [echemi.com]
• 4. ethz.ch [ethz.ch]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 6. Hazardous Waste Regulation and Authorization [env.nm.gov]
• 7. epa.gov [epa.gov]